Fmoc-D-Asp-obzl

Core Science & Biosynthesis

A Comprehensive Technical Guide to Fmoc-D-Asp(OBzl)-OH: Properties, Application, and Side Reaction Management

Introduction

N-α-Fmoc-D-aspartic acid β-benzyl ester, commonly abbreviated as Fmoc-D-Asp(OBzl)-OH, is a pivotal building block in modern solid-phase peptide synthesis (SPPS). Its unique trifunctional structure, comprising a temporary N-terminal fluorenylmethoxycarbonyl (Fmoc) protecting group, a permanent side-chain benzyl (Bzl) ester, and a free α-carboxyl group, makes it an essential component for the incorporation of D-aspartic acid residues into peptide sequences. This configuration allows for the sequential and controlled assembly of peptides, which are of paramount importance in drug discovery, biochemistry, and materials science.[1][2]

This technical guide provides an in-depth analysis of the physical and chemical properties of Fmoc-D-Asp(OBzl)-OH, its strategic application in Fmoc-based SPPS, and a detailed exploration of the critical side reaction associated with its use: aspartimide formation. This document is intended for researchers, scientists, and professionals in drug development who seek a comprehensive understanding and practical guidance on the effective utilization of this versatile amino acid derivative.

Core Physical and Chemical Properties

The reliable application of Fmoc-D-Asp(OBzl)-OH in peptide synthesis is predicated on a thorough understanding of its fundamental physicochemical characteristics. These properties dictate its handling, storage, and reactivity during the synthetic process.

Property	Value	References
Molecular Formula	C₂₆H₂₃NO₆	[1][3][4]
Molecular Weight	445.46 g/mol	[3][4]
Appearance	White to off-white or slight yellow powder/crystals	[1][5]
Melting Point	120 - 130 °C	[1][6]
Solubility	Clearly soluble in DMF (1 mmole in 2 ml)
Purity (Typical)	≥95% to ≥99.5% (HPLC, TLC)	[1][3]
Storage Conditions	2-8°C, sealed in a dry environment	[1][3][5]

Structural Elucidation

The structural integrity of Fmoc-D-Asp(OBzl)-OH is the foundation of its functionality in peptide synthesis. The key components are the N-terminal Fmoc group, the D-aspartic acid core, and the β-benzyl ester protecting the side-chain carboxyl group.

Figure 1: Chemical structure of Fmoc-D-Asp(OBzl)-OH.

Application in Solid-Phase Peptide Synthesis (SPPS)

Fmoc-D-Asp(OBzl)-OH is a standard building block for the introduction of D-aspartic acid residues in Fmoc-based SPPS. The synthesis cycle involves the iterative coupling of Fmoc-protected amino acids to a growing peptide chain that is anchored to a solid support.

The Role of Protecting Groups

• Fmoc Group (N-terminal protection): The Fmoc group is stable to the acidic conditions used for the final cleavage of the peptide from the resin and the removal of side-chain protecting groups.[7] It is, however, labile to mild basic conditions, typically a solution of 20% piperidine in DMF, which allows for its selective removal at each step of the synthesis to expose a free N-terminal amine for the next coupling reaction.[7][8]

• Benzyl (Bzl) Group (Side-chain protection): The β-carboxyl group of aspartic acid is protected as a benzyl ester (OBzl) to prevent its participation in unwanted side reactions during peptide chain elongation. The benzyl ester is stable to the basic conditions used for Fmoc group removal but is readily cleaved under strong acidic conditions, such as with trifluoroacetic acid (TFA), during the final cleavage step.[9]

Experimental Protocol: A Standard Coupling Cycle

• Resin Preparation: The solid support with the growing peptide chain is washed thoroughly with a suitable solvent, typically DMF.

• Fmoc Deprotection: The N-terminal Fmoc group is removed by treating the resin with a 20% solution of piperidine in DMF for a specified duration (e.g., 3-5 minutes, repeated once).[8]

• Washing: The resin is extensively washed with DMF to remove the cleaved Fmoc-piperidine adduct and excess piperidine.

• Coupling: A solution of Fmoc-D-Asp(OBzl)-OH, a coupling reagent (e.g., HBTU, HATU), and a base (e.g., DIPEA, collidine) in DMF is added to the resin. The reaction is allowed to proceed until completion, which can be monitored by a ninhydrin test.

• Washing: The resin is washed with DMF to remove unreacted reagents and byproducts.

• Capping (Optional): To block any unreacted amino groups, a capping step with acetic anhydride can be performed.

This cycle is repeated for each subsequent amino acid in the desired peptide sequence.

Figure 2: Standard Fmoc-SPPS cycle for incorporating Fmoc-D-Asp(OBzl)-OH.

The Challenge of Aspartimide Formation

A significant and well-documented side reaction associated with the use of Fmoc-Asp(OBzl)-OH is the formation of a cyclic aspartimide intermediate.[10][11] This reaction is particularly problematic during the repetitive exposure to the basic conditions of Fmoc deprotection.[12]

Mechanism of Aspartimide Formation

The mechanism involves the deprotonation of the backbone amide nitrogen following the aspartic acid residue, which then acts as a nucleophile, attacking the β-carboxyl carbon of the aspartic acid side chain. This intramolecular cyclization results in the formation of a five-membered succinimide ring, known as an aspartimide.[11][12]

Figure 3: Simplified pathway of aspartimide formation and subsequent reactions.

Consequences of Aspartimide Formation

The formation of the aspartimide intermediate can lead to several undesirable byproducts:

• Racemization: The α-carbon of the aspartic acid residue is prone to epimerization in the aspartimide state, leading to a mixture of D- and L-isomers.

• Formation of β-peptides: The aspartimide ring can be opened by nucleophilic attack at either the α- or β-carbonyl carbon. Attack at the α-carbonyl regenerates the desired α-peptide (albeit potentially racemized), while attack at the β-carbonyl results in the formation of a β-peptide, where the peptide backbone continues through the side chain of the aspartic acid. These β-peptides are often difficult to separate from the target peptide.[10]

• Formation of Piperidide Adducts: During Fmoc deprotection, piperidine can act as a nucleophile and open the aspartimide ring, leading to the formation of piperidide adducts, which are characterized by a mass increase of +67 Da.[11]

The sequences most susceptible to aspartimide formation are those where the aspartic acid residue is followed by a sterically unhindered amino acid, such as glycine (Asp-Gly), or residues that can facilitate the reaction, such as asparagine (Asp-Asn) and serine (Asp-Ser).[11][13]

Strategies to Mitigate Aspartimide Formation

Several strategies have been developed to minimize aspartimide formation during SPPS:

• Use of Bulky Side-Chain Protecting Groups: Employing more sterically hindered protecting groups on the aspartic acid side chain, such as tert-butyl (OtBu) or 3-methyl-pent-3-yl (OMpe), can reduce the rate of cyclization.[14] However, even the commonly used OtBu group does not completely prevent this side reaction, especially in problematic sequences.[15]

• Modification of Deprotection Conditions:

  • Reduced Deprotection Times: Minimizing the exposure of the peptide to basic conditions can help reduce the extent of aspartimide formation.

  • Use of Weaker Bases: Bases weaker than piperidine, such as morpholine, have been shown to reduce aspartimide formation, although this may lead to incomplete Fmoc removal.[12]

  • Addition of Acidic Additives: The inclusion of a mild acid, such as formic acid, in the piperidine deprotection solution can help to suppress the deprotonation of the backbone amide.[11][12]

• Incorporation of Dipeptides: Using pre-formed dipeptides, such as Fmoc-Asp(OtBu)-Xaa-OH, can circumvent the issue by avoiding the exposure of the susceptible Asp-Xaa linkage to the basic deprotection conditions.[11]

• Backbone Protection: The introduction of a protecting group on the backbone amide nitrogen following the aspartic acid residue, such as a 2-hydroxy-4-methoxybenzyl (Hmb) group, can effectively prevent aspartimide formation.[13]

Analytical Characterization

The purity and identity of Fmoc-D-Asp(OBzl)-OH should be rigorously assessed before its use in peptide synthesis.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is the primary method for determining the purity of Fmoc-D-Asp(OBzl)-OH. A typical analysis would involve a C18 column with a gradient of acetonitrile in water containing 0.1% TFA. The presence of impurities, such as the corresponding L-isomer or dipeptides formed during the synthesis of the building block, can be detected and quantified.[1][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of Fmoc-D-Asp(OBzl)-OH. The characteristic signals of the Fmoc, benzyl, and aspartic acid protons and carbons provide a definitive fingerprint of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is employed to verify the molecular weight of the compound. Techniques such as Electrospray Ionization (ESI) will show the expected molecular ion peak, confirming the correct mass.[3]

Conclusion

Fmoc-D-Asp(OBzl)-OH is an indispensable reagent in the synthesis of peptides containing D-aspartic acid. A thorough understanding of its physical properties, coupled with a strategic approach to its application in SPPS, is essential for achieving high yields of pure target peptides. The primary challenge in its use, aspartimide formation, is a well-characterized side reaction that can be effectively managed through a combination of optimized reaction conditions, the use of alternative protecting group strategies, and careful sequence analysis. By implementing the principles and protocols outlined in this guide, researchers can confidently and successfully utilize Fmoc-D-Asp(OBzl)-OH in their peptide synthesis endeavors.

References

• Fields, G. B. (2007). Advances in Fmoc solid‐phase peptide synthesis. Protein Science, 16(10), 2186-2196.

• AAPPTec. (n.d.). Fmoc-Asp(OBzl)-OH Safety Data Sheet. Retrieved from [Link]

• GenScript. (n.d.). Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Iris Biotech GmbH. (n.d.). ASPARTIMIDE FORMATION. Retrieved from [Link]

• Kong, M. J. W., van den Braak, T. J. H. P., & Neumann, K. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem, 26(18), e202500490.

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-Asp-OBzl. PubChem Compound Summary for CID 11224591. Retrieved from [Link]

• Metzger, J. W., & Wiesmüller, K. H. (1995). A New and Efficient Approach for the Synthesis of Peptides Containing Asp-Gly Sequences. Tetrahedron Letters, 36(48), 8785-8788.

• National Center for Biotechnology Information. (n.d.). Fmoc-D-Asp(Opis)-OH. PubChem Compound Summary for CID 91886434. Retrieved from [Link]

• Nowick, J. S. (2013). A general solid phase method for the synthesis of depsipeptides. RSC Advances, 3(2), 349-352.

• Wiley-VCH. (n.d.). 1 Protection Reactions. Retrieved from [Link]

• MilliporeSigma. (n.d.). Fmoc-D-Asp(OBzl)-OH. Retrieved from [Link]

• Peptides International. (n.d.). Fmoc-Asp(OBzl)-OH. Retrieved from [Link]

• Radboud Repository. (n.d.). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• PubMed. (2005). Enzymatic Removal of Carboxyl Protecting Groups. 2. Cleavage of the Benzyl and Methyl Moieties. Retrieved from [Link]

• Peptides International. (n.d.). Fmoc-Asp-OBzl. Retrieved from [Link]

• AAPPTec. (n.d.). SYNTHESIS NOTES. Retrieved from [Link]

• ETH Library. (n.d.). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Selective Cleavage of Benzyl Ethers. Retrieved from [Link]

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Advanced Orthogonal Strategies in SPPS: A Technical Guide to Fmoc-D-Asp(OBzl)-OH

Executive Summary

In the landscape of modern Solid-Phase Peptide Synthesis (SPPS), the strategic selection of protecting groups and stereoisomers is paramount for synthesizing complex, bioactive, and proteolytically stable therapeutics. Fmoc-D-Asp(OBzl)-OH (CAS: 150009-58-8) is a specialized amino acid derivative that integrates the base-labile Fmoc (9-fluorenylmethoxycarbonyl)

-amino protection with an acid-stable benzyl ester (OBzl) side-chain protection[1].

As a Senior Application Scientist, I frequently employ this building block when designing orthogonal protection schemes—specifically when a peptide requires downstream side-chain modifications, cyclization, or when incorporating D-amino acids to confer resistance against endogenous peptidases. This whitepaper details the physicochemical profile, mechanistic rationale, and validated experimental protocols for utilizing Fmoc-D-Asp(OBzl)-OH in advanced peptide engineering.

Physicochemical Profiling & Quantitative Data

To ensure reproducible synthesis, it is critical to understand the baseline physicochemical properties of the reagent. Table 1 summarizes the core quantitative data for Fmoc-D-Asp(OBzl)-OH[1][2][3].

Table 1: Core Physicochemical Properties

Property	Value	Scientific Relevance
Chemical Name	N- -Fmoc-D-aspartic acid -benzyl ester	Defines the exact stereochemistry and protection scheme.
CAS Number	150009-58-8	Unique identifier for procurement and safety tracking.
Molecular Weight	445.47 g/mol	Required for precise stoichiometric calculations during coupling.
Molecular Formula	C H NO	Confirms elemental composition for mass spectrometry validation.
Appearance	White to off-white powder	Indicator of reagent purity; discoloration suggests degradation.
Solubility	DMF, NMP, DCM	Dictates the choice of solvent for SPPS coupling steps.

Mechanistic Rationale in Peptide Synthesis

The Role of the D-Stereoisomer

Natural proteins consist almost exclusively of L-amino acids. By intentionally incorporating the D-isomer of aspartic acid, researchers can disrupt local secondary structures (such as

-helices) to force specific bioactive conformations. More importantly, D-amino acids are invisible to most endogenous proteolytic enzymes, drastically increasing the in vivo half-life of peptide-based drugs.

Orthogonal Protection: Why OBzl over OtBu?

In standard Fmoc SPPS, aspartic acid side chains are typically protected with a tert-butyl (OtBu) group, which is cleaved simultaneously with the peptide's release from the resin using strong Trifluoroacetic acid (TFA)[4].

However, Fmoc-D-Asp(OBzl)-OH utilizes a Benzyl (OBzl) group. The OBzl ester is highly stable to TFA[5]. This creates a powerful orthogonal system:

• Global Cleavage: Treating the peptidyl-resin with TFA cleaves the peptide from the resin and removes standard OtBu/Boc groups.

• Selective Retention: The OBzl group remains intact on the D-Asp residue.

• Downstream Modification: The globally deprotected peptide can undergo regioselective reactions (e.g., lactam bridge cyclization).

• Final Deprotection: The OBzl group is finally removed using catalytic hydrogenation (Pd/C, H

  ) or ultra-strong acids like anhydrous Hydrogen Fluoride (HF)[5].

Table 2: Cleavage Orthogonality Matrix

Protecting Group	Lability / Cleavage Reagent	Stability	Resulting State
Fmoc ( -amine)	20% Piperidine in DMF (Base)	Stable to TFA, HF	Free N-terminus for elongation
OtBu (Standard side-chain)	95% TFA (Moderate Acid)	Stable to Piperidine	Free Carboxylic Acid
OBzl (Fmoc-D-Asp side-chain)	HF, TFMSA, or H -Pd/C	Stable to Piperidine, TFA	Protected during global TFA cleavage

Mitigating Aspartimide Formation

A notorious side-reaction in Fmoc chemistry is the base-catalyzed formation of aspartimides at Asp-Xaa sequences, which leads to chain cleavage and isomeric impurities[4]. The bulky OBzl group provides significant steric hindrance during the repetitive piperidine treatments, shielding the

-carboxyl carbon from nucleophilic attack by the adjacent amide nitrogen.

Mechanism of aspartimide formation and mitigation via OBzl steric shielding.

Experimental Workflows & Protocols

The following self-validating protocol outlines the incorporation of Fmoc-D-Asp(OBzl)-OH. Because D-amino acids can induce steric clashes during coupling, we utilize HATU—a highly reactive uronium salt—to drive the reaction to completion.

Protocol: Incorporation and Orthogonal Cleavage

Step 1: Fmoc Deprotection (E1cB Mechanism) Causality: Piperidine acts as both a base to abstract the acidic

-hydrogen of the Fmoc group and a scavenger for the highly reactive dibenzofulvene (DBF) byproduct, preventing re-alkylation of the peptide chain[6].

• Swell the peptidyl-resin in DMF for 20 minutes.

• Treat the resin with 20% Piperidine in DMF (v/v) for 5 minutes. Drain.

• Repeat treatment for 15 minutes.

• Wash thoroughly with DMF (5 x 1 min) to remove all traces of piperidine.

Step 2: Amino Acid Activation and Coupling Causality: Fmoc-D-Asp(OBzl)-OH (MW: 445.47) is pre-activated with HATU and DIPEA. The base (DIPEA) deprotonates the carboxylic acid, allowing HATU to form a highly reactive OAt ester intermediate, which is rapidly attacked by the resin-bound free amine.

• Weigh 4.0 equivalents of Fmoc-D-Asp(OBzl)-OH and 3.9 equivalents of HATU.

• Dissolve in a minimal volume of minimal DMF.

• Add 8.0 equivalents of N,N-Diisopropylethylamine (DIPEA). The solution will turn pale yellow, indicating active ester formation.

• Add the mixture to the resin and agitate for 45–60 minutes at room temperature.

Step 3: Validation (The Kaiser Test) Causality: A self-validating system requires empirical proof of reaction completion. The Kaiser test detects primary amines.

• Extract a few resin beads and wash with ethanol.

• Add drops of ninhydrin, phenol, and KCN solutions; heat at 120°C for 5 minutes.

• Result: A yellow/colorless bead indicates successful coupling (>99%). A blue bead indicates incomplete coupling, necessitating a second coupling cycle.

Step 4: Global Cleavage vs. Selective Deprotection Causality: Exploiting the OBzl orthogonality.

• Treat the completed resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H

  O) for 2 hours.

• Precipitate the peptide in cold diethyl ether. Note: The D-Asp residue still retains the OBzl group.

• To remove the OBzl group, dissolve the crude peptide in Methanol/Acetic Acid and subject to catalytic hydrogenation (H

  gas, 10% Pd/C catalyst) for 2-4 hours, or treat with anhydrous HF at 0°C if the sequence permits[5].

Orthogonal SPPS workflow utilizing Fmoc-D-Asp(OBzl)-OH for selective protection.

References

• Apnoke Scientific Ltd . "FMOC-D-ASP(OBZL)-OH CAS 150009-58-8". Apnoke Chemical Database. [Link]

• AAPPTec . "Planning a Peptide Synthesis | AAPPTec". AAPPTec Technical Resources.[Link]

• Peptide Chemistry . "Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives". PeptideChemistry.org. [Link]

• National Institutes of Health (NIH) PMC . "Advances in Fmoc solid‐phase peptide synthesis". NIH PubMed Central. [Link]

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• 4. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. peptidechemistry.org [peptidechemistry.org]

A Comprehensive Technical Guide to the Solubility of Fmoc-D-Asp(OBzl)-OH in Organic Solvents

Introduction: The Critical Role of Solubility in Peptide Synthesis

For researchers, scientists, and professionals in drug development, the success of solid-phase peptide synthesis (SPPS) hinges on the precise control of reaction conditions. A fundamental, yet often challenging, parameter is the solubility of the N-α-Fmoc-protected amino acid building blocks. Insufficient solubility can lead to incomplete coupling reactions, resulting in deletion sequences and difficult-to-purify byproducts, ultimately compromising the yield and purity of the target peptide. This guide provides an in-depth exploration of the solubility of a key building block, Fmoc-D-Asp(OBzl)-OH (N-α-(9-Fluorenylmethoxycarbonyl)-D-aspartic acid β-benzyl ester) , in a range of organic solvents commonly employed in peptide synthesis. We will delve into the theoretical underpinnings of its solubility, present available data, and provide a robust experimental framework for determining solubility in your own laboratory settings.

Core Principles: Understanding the Solubility of Fmoc-D-Asp(OBzl)-OH

The solubility of Fmoc-D-Asp(OBzl)-OH is governed by its molecular structure, which features a combination of polar and non-polar moieties. The "like dissolves like" principle is a foundational concept here; a solute will dissolve best in a solvent that has a similar polarity.

• The Fmoc Group: The large, aromatic 9-fluorenylmethoxycarbonyl (Fmoc) group is highly non-polar and hydrophobic. This group significantly influences the solubility profile of the amino acid derivative, generally increasing its solubility in organic solvents compared to the unprotected amino acid.

• The Benzyl (Bzl) Ester: The benzyl ester protecting group on the side-chain carboxyl group also contributes to the non-polar character of the molecule, further enhancing its affinity for organic solvents.

• The Aspartic Acid Backbone: The core amino acid structure contains a free carboxylic acid and an N-H group, which are capable of hydrogen bonding. These polar groups require a solvent that can act as a hydrogen bond acceptor and/or donor to facilitate dissolution.

The interplay of these structural features dictates that Fmoc-D-Asp(OBzl)-OH will be most soluble in polar aprotic solvents that can effectively solvate both the large non-polar regions and the polar backbone.

Solubility Profile of Fmoc-D-Asp(OBzl)-OH: A Quantitative and Qualitative Overview

While comprehensive quantitative solubility data for Fmoc-D-Asp(OBzl)-OH across a wide array of organic solvents is not extensively published, we can compile a profile from supplier information and analogous compounds. It is crucial to note that solubility can be affected by factors such as the purity of the solute and solvent, temperature, and the presence of any additives.

Solvent	Solvent Type	Qualitative Solubility	Semi-Quantitative Data / Notes
N,N-Dimethylformamide (DMF)	Polar Aprotic	Clearly Soluble	A solubility of at least 0.5 M has been reported (1 mmole in 2 ml DMF)[1]. This is a standard and highly effective solvent for SPPS.
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	Likely High	Generally considered a stronger solvent for Fmoc-amino acids than DMF, though specific data for this compound is lacking.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	Based on data for the analogous Fmoc-Asp(OtBu)-OH, good solubility is expected[2]. Often used to dissolve difficult-to-solubilize peptides and their derivatives.
Dichloromethane (DCM)	Non-polar Aprotic	Likely Soluble	The analogous Fmoc-Asp(OtBu)-OH is reported to be soluble in DCM[2].
Tetrahydrofuran (THF)	Polar Aprotic	Moderate to Low	Generally a weaker solvent for polar molecules compared to DMF or DMSO.
Acetonitrile (ACN)	Polar Aprotic	Moderate to Low	Often used in purification (HPLC) but may not be a primary choice for dissolution at high concentrations for SPPS.
Methanol (MeOH)	Polar Protic	Soluble	The L-enantiomer's optical rotation is measured in methanol, indicating solubility[3][4].

Experimental Determination of Solubility: A Validated Protocol

For applications requiring precise knowledge of solubility under specific laboratory conditions, direct experimental determination is the most reliable approach. The "shake-flask" method is a widely accepted technique for determining the equilibrium solubility of a compound[5][6].

Materials and Equipment:

• Fmoc-D-Asp(OBzl)-OH

• High-purity organic solvents of interest (e.g., DMF, NMP, DMSO, DCM)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or rotator

• Centrifuge

• Syringe filters (0.22 µm, chemically resistant)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of Fmoc-D-Asp(OBzl)-OH to a known volume of the chosen solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

  • Tightly cap the vial to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) using a thermostatic shaker for an extended period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vial at high speed to pellet the undissolved solid.

  • Carefully withdraw a known volume of the clear supernatant using a pipette.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining microparticles.

• Quantitative Analysis by HPLC:

  • Prepare a series of standard solutions of Fmoc-D-Asp(OBzl)-OH of known concentrations in the solvent of interest.

  • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the peak area against concentration.

  • Dilute the filtered supernatant with a known volume of the solvent to bring its concentration within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in the desired units (e.g., mg/mL or mol/L).

Visualization of the Experimental Workflow

Caption: Workflow for determining the solubility of Fmoc-D-Asp(OBzl)-OH.

Practical Implications and Solvent Selection

The choice of solvent for dissolving Fmoc-D-Asp(OBzl)-OH has direct consequences for the efficiency and success of your peptide synthesis.

• For SPPS Coupling Reactions: DMF is the most common and a reliable choice, offering a good balance of solvating power and compatibility with SPPS chemistry. NMP can be an excellent alternative, particularly if solubility issues are encountered in DMF. For difficult couplings, DMSO can be used, but it is more viscous and can be harder to remove during washing steps.

• For Purification: Acetonitrile (ACN) and water mixtures are standard mobile phases for reversed-phase HPLC purification of peptides. While Fmoc-D-Asp(OBzl)-OH has limited solubility in highly aqueous solutions, it is sufficiently soluble in the ACN/water gradients typically used for purification.

• For Storage: For long-term storage in solution, it is advisable to use aprotic solvents like DMF or DMSO and store at low temperatures (-20°C or -80°C) to minimize degradation. It is important to use anhydrous-grade solvents to prevent hydrolysis of the benzyl ester.

The Rise of "Green" Solvents in Peptide Synthesis

In recent years, there has been a significant push to replace traditional, hazardous solvents like DMF and NMP with more environmentally friendly and safer alternatives[7][8][9][10]. Several "green" solvents have shown promise for use in SPPS, and their ability to dissolve Fmoc-amino acids is a key consideration. Some of these alternatives include:

• 2-Methyltetrahydrofuran (2-MeTHF): A bio-based solvent that has been successfully used in SPPS.

• N-Butylpyrrolidinone (NBP): A less toxic alternative to NMP with similar solvating properties.

• Ethyl Acetate: A lower-toxicity solvent that has been explored for greener SPPS protocols.

When considering a switch to a green solvent, it is essential to experimentally verify the solubility of Fmoc-D-Asp(OBzl)-OH and other reagents to ensure compatibility and optimal reaction performance.

Decision-Making for Solvent Selection

Caption: A decision-making workflow for selecting a suitable solvent.

Conclusion

The solubility of Fmoc-D-Asp(OBzl)-OH is a critical parameter for its effective use in peptide synthesis and other applications. While polar aprotic solvents like DMF and NMP are the standard choices, offering excellent solvating power, an understanding of the underlying chemical principles allows for informed decisions when troubleshooting or optimizing protocols. For applications demanding the highest level of precision, the experimental determination of solubility is strongly recommended. As the field of peptide synthesis continues to evolve, the exploration of greener, more sustainable solvents will become increasingly important, requiring a renewed focus on the fundamental solubility properties of these essential building blocks.

References

• Greener Solid Phase Peptide Synthesis: Improved Procedure for Distributed Drug Discovery in Undergraduate Laboratories. Journal of Chemical Education. [Link]

• Evaluation of greener solvents for solid-phase peptide synthesis. Taylor & Francis Online. [Link]

• Green solvents for solid phase peptide synthesis. Biotage. [Link]

• Exciting Update on Green Solvents for Peptide Synthesis. RG Discovery. [Link]

• All's swell: Greener replacements for hazardous solvents in peptide synthesis. Research Outreach. [Link]

• Fmoc-Asp-OBzl | C26H23NO6 | CID 11224591. PubChem. [Link]

• Peptide Synthesis in Aqueous Solution With a Reusable Solid Phase. Open Access Pub. [Link]

• Fmoc-D-Asp(Opis)-OH | C28H27NO6 | CID 91886434. PubChem. [Link]

• Solubility of Fmoc protected amino acids used in Project C. ResearchGate. [Link]

• How to dissolve Fmoc-Asp-OAll? ResearchGate. [Link]

• Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT. ResearchGate. [Link]

• A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. PMC. [Link]

• The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

• Effects of Amino Acids on Solvent Properties of Water. Digital Commons @ USF. [Link]

• Fmoc-Asp(OBzl)-OH [86060-84-6]. Peptides International. [Link]

• Fmoc-L-aspartic acid 4-benzyl ester. Chongqing Chemdad Co., Ltd.. [Link]

Sources

• 1. Fmoc-Asp(OBzl)-OH Novabiochem 86060-84-6 [sigmaaldrich.com]
• 2. Fmoc-Asp(OtBu)-OH | 71989-14-5 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Fmoc-L-aspartic acid 4-benzyl ester Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tandfonline.com [tandfonline.com]
• 9. biotage.com [biotage.com]
• 10. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]

Fmoc-D-Asp(OBzl)-OH: A Comprehensive Technical Guide on Stability, Degradation Kinetics, and Storage Protocols

Executive Summary

Fmoc-D-Asp(OBzl)-OH (N-α-Fmoc-D-aspartic acid β-benzyl ester) is a highly specialized amino acid derivative utilized in Solid-Phase Peptide Synthesis (SPPS) for the incorporation of D-aspartic acid. The selection of a benzyl (Bzl) ester for side-chain protection provides orthogonal cleavage capabilities—typically requiring strong acids (e.g., TFMSA) or catalytic hydrogenolysis—distinguishing it from standard tert-butyl (tBu) protection strategies[1].

Despite its utility, Fmoc-D-Asp(OBzl)-OH presents unique stability challenges. Its structural geometry and the electrophilicity of the β-benzyl ester make it highly susceptible to base-catalyzed intramolecular cyclization, leading to the formation of aspartimide impurities[2][3]. This whitepaper provides researchers and drug development professionals with an authoritative, mechanistic understanding of Fmoc-D-Asp(OBzl)-OH degradation, alongside self-validating protocols for storage, handling, and analytical verification.

Physicochemical Profiling

Understanding the baseline physical parameters of Fmoc-D-Asp(OBzl)-OH is the first step in predicting its behavior under various environmental stressors. The quantitative data below summarizes the standard specifications required for pharmaceutical-grade synthesis[4][5][6].

Parameter	Specification	Causality / Significance
Chemical Name	N-α-Fmoc-D-aspartic acid β-benzyl ester	The D-enantiomer is critical for synthesizing protease-resistant therapeutic peptides.
CAS Number	150009-58-8 (D-isomer) / 86060-84-6 (L-isomer)	Unique identifier for the specific stereoisomer[4][6].
Molecular Formula	C₂₆H₂₃NO₆	Dictates the exact mass (445.46 g/mol ) used for LC-MS validation[4][5].
Melting Point	120–130 °C	A depressed melting point indicates the presence of moisture or cleaved Fmoc byproducts[6].
Purity (HPLC)	≥ 95.0% to 99.0%	Ensures minimal pre-existing aspartimide or free D-aspartic acid[5].
Optimal Storage	-20 °C (Long-term) / 2–8 °C (Short-term)	Low temperatures exponentially decrease the kinetics of ester hydrolysis[4][5][7].

Mechanistic Analysis of Instability

To design effective storage and handling systems, one must first understand the thermodynamic and kinetic drivers of Fmoc-D-Asp(OBzl)-OH degradation.

Pathway A: Aspartimide Formation (Base-Catalyzed Cyclization)

The most critical degradation pathway is the formation of a five-membered succinimide ring, known as an aspartimide[2][3]. This is primarily a risk during the iterative Fmoc-deprotection cycles of SPPS (using 20% piperidine), but it can also occur during prolonged storage if the powder is exposed to trace basic impurities (e.g., ammonia vapors in a shared laboratory environment).

Mechanistically, the base deprotonates the backbone amide nitrogen. This nitrogen then acts as a nucleophile, attacking the β-carboxyl carbon. The benzyl ester (OBzl) acts as a leaving group (expelled as benzyl alcohol), closing the ring[3]. The resulting aspartimide is highly reactive and readily undergoes ring-opening to form a mixture of α- and β-peptides, or reacts directly with piperidine to form a +67 Da piperidide adduct[3].

Fig 1: Base-catalyzed aspartimide formation pathway for Fmoc-D-Asp(OBzl)-OH.

Pathway B: Ester Hydrolysis and Premature Fmoc Cleavage

Secondary degradation pathways include moisture-driven hydrolysis. If the compound is stored improperly and absorbs atmospheric water, the β-benzyl ester can slowly hydrolyze back to the free carboxylic acid. Concurrently, the Fmoc group is sensitive to both basic and strongly nucleophilic environments; premature cleavage yields the free amine, which can spontaneously polymerize or degrade further[2].

Storage and Handling Workflows

Based on the degradation kinetics described above, the following environmental controls are mandatory to maintain the integrity of Fmoc-D-Asp(OBzl)-OH.

Fig 2: Optimal storage and handling workflow for Fmoc-D-Asp(OBzl)-OH.

Causality in Handling: Why is equilibration to room temperature (RT) in a desiccator strictly required before opening? When a cold vial is opened in a humid laboratory, atmospheric moisture instantly condenses on the powder. This microscopic layer of water acts as a solvent for ambient basic gases and initiates the ester hydrolysis described in Pathway B.

Self-Validating Experimental Protocols

To ensure scientific integrity, laboratories must employ protocols that inherently validate the quality of the reagents and the success of the reactions.

Protocol 1: Stability-Indicating RP-HPLC Assay

This protocol is designed to separate intact Fmoc-D-Asp(OBzl)-OH from its primary degradation products (free D-aspartic acid, cleaved Fmoc-OH, and aspartimide).

• Rationale for Solvent Choice: Acetonitrile (MeCN) is used instead of Methanol (MeOH) to prevent potential transesterification of the benzyl ester during sample preparation. Trifluoroacetic acid (TFA) is added to keep the carboxyl groups fully protonated, preventing peak tailing and ensuring sharp, reproducible retention times.

• Self-Validation Step: A "forced degradation" control sample (Fmoc-D-Asp(OBzl)-OH briefly exposed to 1% piperidine) must be injected first. If the method cannot resolve the resulting aspartimide peak from the intact peak, the column or gradient must be adjusted before analyzing the actual storage batch.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of Fmoc-D-Asp(OBzl)-OH in 1.0 mL of LC-MS grade MeCN. Vortex until fully dissolved.

• Column Selection: Use a C18 reverse-phase column (e.g., 5 µm, 4.6 x 150 mm).

• Mobile Phases:

  • Buffer A: 0.1% TFA in Ultrapure Water.

  • Buffer B: 0.1% TFA in MeCN.

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 20 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance simultaneously at 214 nm (peptide backbone/amides) and 301 nm (specific to the Fmoc chromophore).

Protocol 2: SPPS Coupling and Deprotection to Minimize Aspartimide

When utilizing Fmoc-D-Asp(OBzl)-OH in peptide synthesis, standard 20% piperidine deprotection is often too harsh and will induce aspartimide formation, especially in susceptible sequences like Asp-Gly or Asp-Ser[3][8].

• Rationale for Additives: Adding a weak acid like 0.1 M HOBt (Hydroxybenzotriazole) or Formic Acid to the piperidine solution slightly lowers the pH of the microenvironment. This protonates the backbone amide just enough to suppress its nucleophilic attack on the β-benzyl ester, while remaining basic enough to successfully cleave the Fmoc group[8][9].

Step-by-Step Methodology:

• Coupling: Swell the resin in DMF. Activate Fmoc-D-Asp(OBzl)-OH (3 equivalents) using DIC (3 eq) and Oxyma Pure (3 eq) for 5 minutes, then add to the resin. Couple for 1 hour at room temperature.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) to remove all unreacted coupling reagents.

• Modified Deprotection (Self-Validating): Treat the resin with a modified cleavage cocktail: 20% Piperidine + 0.1 M HOBt in DMF . Perform two treatments (1 x 5 min, 1 x 10 min).

• Monitoring: Collect the deprotection flow-through and measure UV absorbance at 301 nm. A sharp peak confirms successful Fmoc removal without requiring overly harsh, aspartimide-inducing conditions.

References

• FMOC-D-ASP(OBZL)-OH | 150009-58-8 , ChemicalBook. 4

• 150009-58-8 | Fmoc-D-Asp(OBzl)-OH , ChemScene. 5

• Fmoc-Asp(OBzl)-OH = 98.0 HPLC 86060-84-6 , Sigma-Aldrich. 6

• N-Fmoc-D-aspartic acid 4-benzyl ester, 95% , Thermo Fisher Scientific. 7

• Stability of Fmoc-Asp(OBut)-NH2 Under Storage Conditions: A Technical Guide , Benchchem. 2

• Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS) , PeptideChemistry.org. 3

• Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides , ResearchGate. 8

• Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis , ResearchGate.9

• CAS 86060-82-4 Fmoc-Lys(Z)-OH - Alfa Chemistry , Alfa Chemistry.1

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. FMOC-D-ASP(OBZL)-OH | 150009-58-8 [chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. Fmoc-Asp(OBzl)-OH = 98.0 HPLC 86060-84-6 [sigmaaldrich.com]
• 7. N-Fmoc-D-aspartic acid 4-benzyl ester, 95%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

The Architecture of Peptide Assembly: A Comprehensive Guide to Fmoc Protecting Group Chemistry

As a Senior Application Scientist, I have observed that the difference between a successful peptide synthesis and a failed one rarely lies in the automated synthesizer itself, but rather in the chemist’s fundamental understanding of the underlying reaction mechanisms. Solid-Phase Peptide Synthesis (SPPS) was revolutionized by the introduction of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group. Unlike older Boc/Bzl strategies that required highly toxic and corrosive anhydrous hydrogen fluoride (HF) for final cleavage, Fmoc chemistry operates on a principle of true chemical orthogonality.

This whitepaper provides an in-depth technical analysis of Fmoc chemistry, detailing the mechanistic causality behind experimental choices, troubleshooting complex side reactions, and establishing self-validating workflows for high-yield peptide assembly.

Mechanistic Foundations: The E1cB Deprotection Pathway

The strategic superiority of the Fmoc group lies in its base-lability. The N-alpha amino group is protected by the Fmoc moiety, while reactive side chains are protected by acid-labile groups (e.g., tBu, Trt, Pbf). This allows the Fmoc group to be selectively removed during each elongation cycle without prematurely unmasking the side chains [1].

The removal of the Fmoc group is not a simple hydrolysis; it proceeds via a base-catalyzed E1cB (Elimination Unimolecular conjugate Base) mechanism [2].

• Proton Abstraction: A mild base abstracts the highly acidic proton at the 9-position of the fluorene ring. The resulting carbanion is stabilized by the extensive aromatic system.

• -Elimination: The molecule undergoes rapid rearrangement, expelling carbon dioxide ( ) and yielding the free peptide amine alongside a highly reactive byproduct: dibenzofulvene (DBF) .

• Nucleophilic Scavenging: If left unchecked, DBF will act as a potent electrophile and re-alkylate the newly liberated N-terminal amine, permanently terminating the peptide chain. Therefore, the deprotection reagent must act as both a base and a nucleophile to scavenge DBF, forming a stable adduct.

Fig 1. Base-induced E1cB mechanism of Fmoc cleavage and DBF scavenging.

Reagent Selection: Balancing Basicity and Nucleophilicity

For decades, 20% piperidine in N,N-dimethylformamide (DMF) has been the gold standard for Fmoc deprotection [3]. Piperidine is a secondary amine with an ideal pKa (~11.1) to drive proton abstraction, and it is sufficiently nucleophilic to rapidly scavenge DBF. However, piperidine is a DEA-regulated substance, and prolonged exposure can induce side reactions.

Understanding the causality behind reagent selection allows researchers to tailor their cocktails for specific sequences. For instance, adding 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)—a strong, non-nucleophilic amidine base (pKa ~13.5)—accelerates the E1cB elimination significantly, but because DBU cannot scavenge DBF, it must be paired with a nucleophile like piperazine [4].

Quantitative Comparison of Deprotection Reagents

Reagent System	Base pKa	Deprotection Speed ( )	DBF Scavenging	Key Application / Field Insight
20% Piperidine / DMF	~11.1	< 10 seconds	Excellent	Industry standard; robust but prone to aspartimide formation in susceptible sequences [3].
20% 4-Methylpiperidine	~11.1	< 10 seconds	Excellent	Direct drop-in replacement for piperidine; avoids strict regulatory restrictions [3].
5% Piperazine + 2% DBU	DBU: ~13.5	< 10 seconds	Good	Rapid cleavage driven by DBU; Piperazine acts as the DBF scavenger. Reduces deletion sequences [4].
25% Dipropylamine (DPA)	~10.8	Moderate	Moderate	Specifically deployed to suppress aspartimide formation in Asp-Gly or Asp-Ser motifs [5].

Self-Validating Experimental Protocols

A robust scientific protocol must be self-validating—meaning the system provides real-time feedback to confirm its own success. In Fmoc SPPS, this is achieved through UV Spectrophotometric Monitoring . The DBF-piperidine adduct absorbs strongly at 301 nm. By measuring the absorbance of the deprotection effluent, we can precisely quantify the amount of Fmoc removed and compare it to the theoretical resin loading.

Fig 2. Iterative Fmoc SPPS cycle with integrated UV monitoring for real-time validation.

Step-by-Step Methodology: The Optimized SPPS Cycle

Step 1: Resin Swelling

• Action: Suspend the solid support (e.g., Rink Amide resin) in DMF for 30 minutes.

• Causality: The polymer matrix must be fully solvated and expanded to maximize the diffusion of reagents into the porous core, ensuring uniform reaction kinetics.

Step 2: Primary Deprotection (3 minutes)

• Action: Treat the resin with 20% piperidine in DMF for 3 minutes, then drain.

• Causality: This initial short burst neutralizes any residual acidic species from the previous coupling step and initiates the bulk of the E1cB elimination.

Step 3: Secondary Deprotection & Scavenging (10 minutes)

• Action: Apply a fresh solution of 20% piperidine in DMF for 10 minutes.

• Causality: The prolonged secondary exposure drives the deprotection to 100% completion and provides an overwhelming excess of nucleophile to quantitatively scavenge all liberated DBF, preventing irreversible chain termination.

Step 4: UV Spectrophotometric Validation

• Action: Collect the combined effluents from Steps 2 and 3. Dilute and measure absorbance at 301 nm.

• Causality: If the calculated Fmoc yield matches the expected resin loading, the cycle is validated. A sudden drop in yield indicates peptide aggregation (beta-sheet formation) or incomplete coupling in the prior step, prompting immediate troubleshooting (e.g., switching to a stronger solvent like NMP or adding chaotropic salts).

Step 5: Stringent Washing

• Action: Wash the resin with DMF (5 × 1 min).

• Causality: Complete removal of residual piperidine is critical. If piperidine remains in the matrix, it will prematurely deprotect the incoming Fmoc-amino acid during the next step, leading to double-coupling and insertion mutations.

Step 6: Amino Acid Coupling

• Action: Introduce 3-4 equivalents of the incoming Fmoc-amino acid, activated with HATU and DIPEA. React for 45-60 minutes, followed by washing.

Mitigating Sequence-Dependent Side Reactions

Even with optimized protocols, specific amino acid sequences can trigger destructive side reactions under basic Fmoc deprotection conditions.

Aspartimide Formation

When an Aspartic acid (Asp) residue is followed by a sterically unhindered amino acid (like Glycine or Serine), the base used for Fmoc deprotection can catalyze the attack of the backbone amide nitrogen onto the side-chain ester of Asp. This forms a cyclic aspartimide intermediate. Upon ring opening, it generates a mixture of

- and -peptides, destroying the product yield [5].

• Solution: Replace piperidine with a milder base system, such as 25% Dipropylamine (DPA) or add 0.1 M HOBt to the piperidine solution to suppress the ionization of the backbone amide.

Diketopiperazine (DKP) Formation

At the dipeptide stage (when only two amino acids are attached to the resin), the free N-terminal amine can attack the ester linkage connecting the C-terminus to the resin, cleaving the peptide prematurely as a cyclic diketopiperazine.

• Solution: For the deprotection of the second amino acid, use a highly hindered base or a rapid 5-minute deprotection cycle to minimize the time the free dipeptide amine spends in a basic environment.

References

• Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives Source: PeptideChemistry.org URL:[Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Source: MDPI URL:[Link]

• Piperazine and DBU: A safer alternative for rapid and efficient Fmoc deprotection in Solid Phase Peptide Synthesis Source: RSC Advances URL: [Link]

• Dipropylamine for 9-Fluorenylmethyloxycarbonyl (Fmoc) Deprotection with Reduced Aspartimide Formation in Solid-Phase Peptide Synthesis Source: ACS Omega URL: [Link]

Protocols & Analytical Methods

Strategic Rationale: The Case for Orthogonal D-Aspartic Acid

Application Note: Strategic Utilization of Fmoc-D-Asp(OBzl)-OH in Manual Solid-Phase Peptide Synthesis

In the development of therapeutic peptides and peptidomimetics, the incorporation of D-amino acids is a primary strategy to confer proteolytic stability and extend in vivo half-life. When incorporating D-aspartic acid, standard Fmoc solid-phase peptide synthesis (SPPS) typically utilizes the tert-butyl (tBu) side-chain protecting group. However, complex architectures—such as cyclic peptides, prodrugs, or fragment-condensation precursors—require orthogonal protection strategies.

Fmoc-D-Asp(OBzl)-OH features a benzyl ester (OBzl) protecting group on the side-chain

-carboxyl. The causality behind selecting OBzl lies in its profound chemical orthogonality: it is highly stable to both the base-catalyzed Fmoc deprotection conditions (e.g., piperidine) and the standard acidic global cleavage conditions (e.g., 95% TFA)[1]. This allows the chemist to cleave the peptide from the resin and remove all standard tBu/Boc protecting groups while leaving the D-Asp side-chain masked for downstream selective modifications[2].

Orthogonal SPPS workflow utilizing Fmoc-D-Asp(OBzl)-OH.

Mechanistic Challenge: Mitigating Aspartimide Formation

The primary risk when utilizing Fmoc-D-Asp(OBzl)-OH is base-catalyzed aspartimide formation. Because the benzyl group is less sterically hindering than the bulky tBu or 3-methylpent-3-yl (Mpe) groups, the peptide is highly susceptible to intramolecular cyclization during repetitive Fmoc deprotection steps[2].

Mechanistically, the secondary amine (piperidine) deprotonates the amide nitrogen of the adjacent C-terminal residue. This nitrogen acts as a nucleophile, attacking the

-carbonyl of the OBzl-protected aspartic acid. The benzyl alcohol acts as a leaving group, resulting in a 5-membered succinimide (aspartimide) ring[1]. Subsequent ring-opening by piperidine yields - and -piperidides, destroying the target sequence.

Base-catalyzed aspartimide formation pathway and subsequent ring opening.

To suppress this, our protocol mandates the addition of a mild acid (0.1 M HOBt or Oxyma Pure) to the piperidine solution. This buffers the basicity, protonating the intermediate and drastically reducing nucleophilic attack without inhibiting Fmoc removal[2].

Quantitative Comparison of Aspartic Acid Protecting Groups

Understanding the steric and chemical properties of Asp protecting groups is critical for experimental design.

Protecting Group	Structure / Type	Orthogonality (Stable to)	Cleavage Condition	Aspartimide Risk Level
OtBu	tert-Butyl ester	Piperidine, Pd/C	95% TFA	Low (Sterically hindered)
OBzl	Benzyl ester	Piperidine, 95% TFA	HF, TFMSA, Pd/C (H )	High (Requires buffered base)
OMpe	3-Methylpent-3-yl	Piperidine, Pd/C	95% TFA	Very Low (Highly hindered)
OAll	Allyl ester	Piperidine, 95% TFA	Pd(PPh ) / Phenylsilane	Moderate

Self-Validating Experimental Protocols

Protocol A: Aspartimide-Suppressed Fmoc Deprotection

Causality: Standard 20% piperidine will rapidly degrade the OBzl-protected Asp residue. The addition of HOBt acts as an acidic buffer to prevent succinimide formation.

• Prepare a solution of 20% (v/v) Piperidine and 0.1 M HOBt in anhydrous DMF.

• Add the solution to the swelled peptidyl-resin (approx. 10 mL per gram of resin).

• Agitate gently for 5 minutes, then drain.

• Repeat the treatment for an additional 10 minutes.

• Wash the resin thoroughly with DMF (5 × 1 min) to remove all traces of piperidine.

Protocol B: Coupling of Fmoc-D-Asp(OBzl)-OH

Causality: To maintain the stereochemical integrity of the D-enantiomer, DIC/Oxyma Pure is preferred over HATU/DIPEA, as the absence of a strong tertiary base minimizes base-catalyzed epimerization.

• Weigh 3.0 equivalents of Fmoc-D-Asp(OBzl)-OH and 3.0 equivalents of Oxyma Pure relative to the resin loading.

• Dissolve the reagents in a minimum volume of anhydrous DMF.

• Add 3.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC) to the solution. Activate for 2 minutes.

• Add the activated mixture to the resin and agitate for 60–90 minutes at room temperature.

• Self-Validation (Kaiser Test): Remove a few resin beads, wash with ethanol, and apply Kaiser reagents. A yellow/colorless bead indicates complete coupling; blue indicates incomplete coupling requiring a second cycle.

Protocol C: Global Cleavage Yielding OBzl-Protected Peptide

Causality: TFA cleaves the peptide from the linker and removes tBu/Boc groups. Triisopropylsilane (TIS) is included to scavenge generated tert-butyl carbocations, preventing the alkylation of susceptible residues (Trp, Tyr, Cys)[3]. The OBzl group remains completely intact.

• Prepare the cleavage cocktail: TFA / TIS / H

  O (95 : 2.5 : 2.5 v/v).

• Add the cocktail to the dried resin (10 mL per gram) and agitate for 2 hours at room temperature.

• Filter the cleavage solution into a centrifuge tube containing 10 volumes of ice-cold diethyl ether to precipitate the peptide.

• Centrifuge at 4000 rpm for 5 minutes. Decant the ether and wash the pellet twice more with cold ether.

• Self-Validation (LC-MS Micro-cleavage): Analyze the crude precipitate via LC-MS. The target mass must reflect the sequence plus the intact benzyl ester (+90.05 Da relative to the fully deprotected Asp). A mass of -18 Da from the target indicates aspartimide formation occurred during synthesis.

Protocol D: Solution-Phase Hydrogenolysis of OBzl

Causality: While strong acids like HF can remove OBzl, they require specialized, hazardous PTFE equipment. Catalytic hydrogenolysis is a mild, benchtop-friendly alternative for post-cleavage deprotection[4].

• Dissolve the crude, partially protected peptide in Methanol/Acetic Acid (9:1 v/v) at a concentration of 5 mg/mL.

• Carefully add 10% Palladium on Carbon (Pd/C) catalyst (approx. 10% w/w relative to the peptide).

• Purge the reaction vessel with Nitrogen gas, followed by Hydrogen gas.

• Stir vigorously under a Hydrogen balloon at room temperature for 2–4 hours. Monitor completion via HPLC.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure and lyophilize to yield the fully deprotected D-Asp peptide.

References

• FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. chempep.com [chempep.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support - PMC [pmc.ncbi.nlm.nih.gov]

Fmoc-D-Asp(obzl)-oh in automated peptide synthesizers

This guide outlines the specialized application of Fmoc-D-Asp(OBzl)-OH in automated Solid Phase Peptide Synthesis (SPPS).

Executive Summary: Fmoc-D-Asp(OBzl)-OH is a specialty building block used primarily when side-chain protection must survive standard TFA cleavage .[1] Unlike the standard Fmoc-D-Asp(OtBu)-OH (which is fully deprotected by TFA), the Benzyl (OBzl) ester is acid-stable.[1] It is retained on the peptide after cleavage from the resin, enabling the synthesis of protected peptide fragments , cyclic peptides (via head-to-tail cyclization), or depsipeptides .

Critical Warning: The OBzl group is significantly more prone to Aspartimide formation than the OtBu group during Fmoc removal. Strict adherence to the modified deprotection protocols below is required to prevent chain termination and by-product formation.

Part 1: Technical Specifications & Preparation[1]

Chemical Profile

Property	Specification	Application Note
Full Name	Fmoc-D-Aspartic acid -benzyl ester	D-Isomer : Induces specific conformational turns; resistant to enzymatic degradation.[1]
Formula		MW: 445.5 g/mol
Solubility	Soluble in DMF (0.5 M)	Dissolves easily in standard SPPS solvents (DMF, NMP).[1]
Acid Stability	High (Stable to 95% TFA)	Does NOT deprotect with TFA. Requires HF, TFMSA, or Hydrogenation for removal.[1]
Base Stability	Low (Labile to Piperidine)	High Risk: Prone to cyclization (Aspartimide) during Fmoc removal.[1][2]

Reagent Preparation (Automated Synthesizer)

• Solvent: Dissolve Fmoc-D-Asp(OBzl)-OH in DMF (Dimethylformamide). NMP is an acceptable alternative but DMF is preferred for solubility/viscosity balance in automated lines.[1]

• Concentration: Standard 0.2 M – 0.5 M depending on synthesizer loop size (e.g., 0.2 M for ABI 433A, 0.5 M for CS Bio or Liberty Blue).[1]

• Activation: Compatible with DIC/Oxyma (Preferred) or HBTU/DIEA.[1]

  • Note: Avoid high concentrations of DIEA (base) in the coupling mixture if possible, as excess base accelerates racemization of the D-isomer.

Part 2: Critical Challenge – Aspartimide Formation[3]

The primary risk when using Fmoc-D-Asp(OBzl)-OH is the formation of Aspartimide (a cyclic imide).[1][3] The Benzyl ester is a better leaving group than tert-butyl, making the attack by the backbone nitrogen highly favorable under basic conditions (Piperidine deprotection).

Mechanism of Failure:

• Deprotection: Piperidine removes the Fmoc group from the N-terminus.[4]

• Cyclization: The deprotected Nitrogen (or the amide nitrogen of the next residue) attacks the

  -ester of the Aspartic acid.

• Result: Formation of a 5-membered imide ring (Aspartimide).[1][5][6]

• Opening: The ring opens via hydrolysis or piperidine attack, leading to a mix of

  -peptides, -peptides (isopeptides), and piperidides.[3]

Visualization: The Aspartimide Trap

[1]

Part 3: Optimized Automated Protocols

To successfully use this reagent, you must modify the standard SPPS "Deprotection" and "Coupling" modules.

Protocol A: Modified Deprotection (The "Acidic Stop" Method)

Standard 20% Piperidine is too aggressive for Asp(OBzl).

Reagent Setup:

• Standard Base: 20% Piperidine in DMF.[1][2][4][5][7]

• Modifier: Add 0.1 M HOBt (Hydroxybenzotriazole) or 0.1 M Formic Acid to the deprotection solution.

  • Why? The acidic additive suppresses the ionization of the amide backbone nitrogen, significantly reducing its nucleophilicity and preventing the attack on the OBzl ester.

Automated Cycle Parameters:

• Step 1: Short Deprotection (3 mins) with [Piperidine + 0.1M HOBt].

• Step 2: Drain and Wash (DMF).[1]

• Step 3: Long Deprotection (7-10 mins) with [Piperidine + 0.1M HOBt].

• Step 4: Extensive Wash (DCM/DMF). Crucial to remove all traces of base before the next coupling.

Protocol B: Coupling Conditions (Racemization Control)

D-amino acids are prone to racemization back to L-form if over-activated.[1]

• Activator: Use DIC / Oxyma Pure .[1]

  • Avoid: HATU/HBTU with high DIEA equivalents if possible.[1] Phosphonium salts (PyBOP) are also safer than Uronium salts for preventing racemization.[1]

• Temperature: Room Temperature Only.

  • Microwave Warning: Do NOT use microwave heating for the coupling of Fmoc-D-Asp(OBzl)-OH or the subsequent amino acid.[1] Heat accelerates aspartimide formation exponentially.[1]

• Double Coupling: Recommended to ensure completion without extending reaction time excessively.[1]

Protocol C: Cleavage & Post-Processing

This is where the OBzl strategy diverges from standard SPPS.

Goal	Cleavage Cocktail	Outcome
Protected Fragment	95% TFA / 2.5% TIS / 2.5% H2O	Peptide cleaves from resin (Rink/Wang).[1] OBzl remains ON.
Fully Deprotected	HF (Hydrofluoric Acid) or TFMSA	Peptide cleaves.[1] OBzl is removed. (Rarely used in Fmoc mode).[1]
On-Resin Cyclization	1% TFA in DCM (2-CTC Resin)	Cleaves peptide from resin (keeping OBzl intact) for head-to-tail cyclization.[1]

Part 4: Logical Workflow & Decision Tree

Use this workflow to determine the correct path for your synthesis.

Part 5: Troubleshooting & Quality Control[1]

1. Mass Spectrometry (LC-MS) Analysis:

• Target Mass: Calculated MW + Mass of Benzyl group (+90 Da per Asp residue).

• Aspartimide Check: Look for a peak at [M-18] .[1] Aspartimide formation results in the loss of water (

  ).

• Piperidide Adduct: Look for [M+67] .[1] This indicates the piperidine ring opened the aspartimide.

2. HPLC Profile:

• Broad Peaks: Often indicate partial racemization (D/L mixtures).[1]

• Split Peaks: Indicate

  vs peptide formation (isopeptides) resulting from aspartimide ring opening.[1][3]

References

• Behrendt, R., Huber, S., & White, P. (2016).[1] Preventing Aspartimide Formation in Fmoc SPPS of Asp-Gly Containing Peptides. Journal of Peptide Science. Link[1]

• Merck / Novabiochem . Fmoc-Asp(OBzl)-OH Product Specifications and Solubility. Sigma-Aldrich.[1] Link[1]

• Coin, I., et al. (2007).[1] Depsipeptides and Aspartimide Formation. Nature Protocols. Link

• Steinauer, R., et al. (1989).[1] Studies on aspartimide formation during Fmoc-polyamide solid phase peptide synthesis. International Journal of Peptide and Protein Research.[1] Link

Sources

• 1. Fmoc-Asp(OBzl)-OH Novabiochem 86060-84-6 [sigmaaldrich.com]
• 2. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. chem.uci.edu [chem.uci.edu]

Application Notes & Protocols: Strategic Incorporation of Fmoc-D-Asp(OBzl)-OH for the Synthesis of Advanced Cyclic Peptides

Executive Summary

The incorporation of non-canonical amino acids, such as D-isomers, into peptide structures is a cornerstone of modern therapeutic peptide design. These modifications can dramatically enhance proteolytic stability, modulate receptor affinity, and enforce specific bioactive conformations. When combined with macrocyclization, the resulting constrained cyclic peptides often exhibit superior pharmacological profiles compared to their linear counterparts.[1][2] This document provides a comprehensive technical guide for researchers and drug development professionals on the strategic use of Fmoc-D-Asp(OBzl)-OH in the solid-phase synthesis of cyclic peptides.

This guide moves beyond a simple recitation of steps to explain the underlying chemical principles, potential pitfalls, and field-proven strategies for success. We will provide detailed protocols for linear peptide assembly, both on-resin and solution-phase cyclization, and robust methods for cleavage and purification. A critical focus will be placed on understanding and mitigating the primary side reaction associated with aspartic acid residues: aspartimide formation .[3][4]

Foundational Principles

The Role of Component Moieties: Fmoc, D-Asp, and OBzl

The building block, Fmoc-D-Asp(OBzl)-OH, is comprised of three key components, each with a specific function in Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS):

• Fmoc (9-fluorenylmethyloxycarbonyl): This is the temporary Nα-amino protecting group. Its primary advantage is its lability to basic conditions (typically a piperidine solution), while remaining stable to the acidic conditions used for final cleavage.[5] This orthogonality is fundamental to the Fmoc/tBu SPPS strategy.

• D-Asp (D-Aspartic Acid): The incorporation of a D-amino acid serves to introduce a non-natural stereocenter. This can disrupt recognition sites for proteases, thereby increasing the peptide's in-vivo half-life. Furthermore, the D-configuration can be used to induce specific secondary structures, such as β-turns, which are often critical for biological activity.

• OBzl (Benzyl Ester): This is the semi-permanent protecting group for the β-carboxyl side chain of the aspartic acid residue. It is stable to the repetitive basic treatments used for Fmoc removal but is efficiently cleaved by strong acids, such as Trifluoroacetic Acid (TFA), during the final cleavage step.[6]

The Challenge: Aspartimide Formation

The single most significant challenge when working with aspartic acid residues in Fmoc SPPS is the formation of a five-membered cyclic imide known as an aspartimide.[3][7]

• Mechanism: This side reaction is initiated by the deprotonation of the backbone amide nitrogen C-terminal to the Asp residue during the basic Fmoc-deprotection step. This deprotonated nitrogen then performs an intramolecular nucleophilic attack on the side-chain carbonyl carbon, displacing the protecting group to form the aspartimide ring.[3]

• Consequences: The aspartimide intermediate is highly problematic for several reasons:

  • Racemization: The α-proton of the aspartimide is highly acidic and prone to epimerization, leading to a mixture of L- and D-Asp residues in the final product.[3]

  • Chain Termination: The aspartimide is a stable, non-nucleophilic structure that can prevent further chain elongation.

  • Side Product Formation: The five-membered ring can be re-opened by the piperidine used for deprotection, leading to the formation of α- and β-aspartyl piperidide adducts (+67 Da mass shift), or by hydrolysis to form a mixture of desired α-aspartyl peptide and undesired β-aspartyl (isoaspartyl) peptide.[3][8]

Sequences containing Asp-Gly , Asp-Ser , and Asp-Asn are particularly susceptible due to the lack of steric hindrance (Gly) or potential catalysis from the side chain (Ser, Asn).[3][9]

Diagram 1: Mechanism of Aspartimide Formation

Caption: Base-catalyzed formation of an aspartimide intermediate and subsequent side products.

Mitigation Strategies for Aspartimide Formation

Successful synthesis requires proactive measures to suppress this side reaction.

Strategy	Principle	Key Considerations & References
Optimized Deprotection	Reduce the strength and duration of base exposure.	Use 20% piperidine in DMF for shorter times (e.g., 2 x 5 min). For highly sensitive sequences, consider weaker bases like 2% DBU / 2% Piperidine in DMF.[10]
Acidic Additives	Neutralize the basicity of the deprotection solution to maintain a lower pH.	The addition of 0.1 M HOBt or formic acid to the piperidine solution can significantly reduce aspartimide formation.[8][9]
Backbone Protection	Introduce a temporary, sterically hindering group on the backbone nitrogen C-terminal to the Asp residue.	The use of a dipeptide like Fmoc-D-Asp(OtBu)-DmbGly-OH masks the amide nitrogen, preventing deprotonation and subsequent attack. The Dmb group is cleaved by TFA.[3][8]
Advanced Side-Chain PGs	Employ bulkier or more electron-withdrawing side-chain protecting groups that are less susceptible to intramolecular attack.	Fmoc-Asp(OBno)-OH (3-benzyloxynitrobenzyl ester) has shown exceptional performance in suppressing aspartimide formation with minimal impact on coupling efficiency.[11]

Experimental Protocols

Protocol A: Solid-Phase Synthesis of the Linear Peptide

This protocol outlines the manual synthesis of a linear peptide on a Rink Amide resin for a C-terminally amidated final product.

Diagram 2: Standard SPPS Cycle Workflow

Caption: Iterative workflow for solid-phase peptide synthesis (SPPS) using Fmoc chemistry.

Materials:

• Rink Amide MBHA Resin (0.4-0.6 mmol/g loading)

• Fmoc-D-Asp(OBzl)-OH and other required Fmoc-amino acids

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure® or Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Diisopropylethylamine (DIPEA)

Procedure (0.1 mmol scale):

• Resin Swelling: Place 200 mg of Rink Amide resin in a reaction vessel. Swell in DMF for 30 minutes. Drain.

• Initial Fmoc Deprotection: Add 5 mL of 20% piperidine/DMF to the resin. Agitate for 5 minutes. Drain. Repeat once for 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (3 eq, 0.3 mmol) with DIC (3 eq, 0.3 mmol) and Oxyma Pure (3 eq, 0.3 mmol) in 2 mL of DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test. A negative result (yellow beads) indicates complete coupling. If positive (blue beads), extend coupling time or recouple.[12]

• Washing: Wash the resin as in step 3.

• Chain Elongation: Repeat steps 2-6 for each amino acid in the sequence, including Fmoc-D-Asp(OBzl)-OH.

• Final Deprotection: After the final amino acid is coupled, perform a final Fmoc deprotection (Step 2) to liberate the N-terminal amine for cyclization.

Protocol B: On-Resin Head-to-Tail Cyclization

This method is often preferred as it utilizes the "pseudo-dilution" effect of the solid support to favor intramolecular cyclization over intermolecular oligomerization.[1][13] This protocol requires starting with a resin where the peptide can be anchored via a side chain, leaving the C-terminus free. A common strategy involves using a 2-chlorotrityl chloride resin and attaching the C-terminal amino acid via its carboxyl group, but with its side chain protected by a group that can be selectively removed. For this example, we assume the use of Fmoc-Asp-OAll as the C-terminal anchor.

Materials:

• Fully assembled, N-terminally deprotected linear peptide on resin (from Protocol A, adapted for side-chain anchoring)

• Coupling agents: HATU, PyBOP, or HBTU

• Base: DIPEA or 2,4,6-Collidine

Procedure:

• Resin Preparation: Start with the fully assembled linear peptide-resin, which has a free N-terminal amine and a free C-terminal carboxylic acid (achieved by selective deprotection of a C-terminal allyl ester, for example).[6][14]

• Swelling: Swell the resin in DMF for 30 minutes.

• Cyclization Cocktail: Prepare a solution of a coupling agent (e.g., 3 eq HATU) and a base (e.g., 6 eq DIPEA) in DMF. Use a larger volume of DMF than for a standard coupling reaction to ensure high dilution conditions even on the resin.

• Cyclization Reaction: Add the cyclization cocktail to the resin. Agitate the reaction at room temperature.

• Monitoring: The reaction progress can be monitored by cleaving a small amount of resin at different time points (e.g., 4h, 12h, 24h) and analyzing the product by LC-MS. A successful cyclization will show a mass loss of 18 Da (loss of H₂O) compared to the linear precursor.

• Washing: Once cyclization is complete, wash the resin thoroughly with DMF (5x) and DCM (5x). Dry the resin under vacuum.

Diagram 3: On-Resin Cyclization Workflow

Caption: Workflow for head-to-tail peptide cyclization on a solid support.

Protocol C: Solution-Phase Cyclization

This is a classical approach performed after the linear peptide has been cleaved from the resin.

Procedure:

• Cleavage: Cleave the fully protected linear peptide from the resin using a mild cleavage cocktail (e.g., 1% TFA in DCM for 2-chlorotrityl resin) to keep side-chain protecting groups intact.

• Purification: Purify the protected linear peptide by RP-HPLC.

• Deprotection: Selectively deprotect the N-terminal (Fmoc) and C-terminal (e.g., OBzl) groups to reveal the free amine and carboxylic acid required for cyclization.

• Cyclization:

  • Dissolve the linear peptide in a large volume of an appropriate solvent (e.g., DMF or DCM) to achieve high dilution (concentration < 1 mM).[2][15]

  • Add the coupling agent (e.g., PyBOP, 1.5 eq) and base (DIPEA, 3 eq).

  • Stir the reaction at room temperature for 12-24 hours.

• Work-up and Deprotection: Quench the reaction, remove the solvent under vacuum, and then perform a full deprotection of all side-chain protecting groups using a standard TFA cleavage cocktail (see Protocol D).

Protocol D: Final Cleavage and Deprotection

This step removes the cyclic peptide from the resin (if on-resin cyclization was used) and cleaves all side-chain protecting groups, including the OBzl group on D-Asp.

Reagent	Function	Typical % (v/v)
Trifluoroacetic Acid (TFA)	Strong acid for cleavage	95%
Triisopropylsilane (TIS)	Cation scavenger (protects Trp, Tyr)	2.5%
Water	Cation scavenger	2.5%
1,2-Ethanedithiol (EDT)	Scavenger for Trp, Met, Cys	(Optional, add 2.5%)

Procedure:

• Preparation: Place the dry peptide-resin in a reaction vessel.

• Cleavage: Add the cleavage cocktail (e.g., TFA/TIS/H₂O, 95:2.5:2.5). Use ~10 mL per gram of resin. Agitate for 2-3 hours at room temperature.[16][17]

• Isolation: Filter the resin and collect the filtrate.

• Precipitation: Add the TFA filtrate dropwise into a large volume of cold diethyl ether to precipitate the crude peptide.

• Collection: Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold ether 2-3 times.

• Drying: Dry the crude peptide pellet under vacuum.

Protocol E: Purification and Characterization

• Purification: Dissolve the crude peptide in a suitable solvent (e.g., aqueous acetonitrile with 0.1% TFA) and purify using preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final cyclic peptide.

  • Mass Spectrometry (LC-MS/MS): Verify the molecular weight of the cyclic peptide. The fragmentation pattern of cyclic peptides is more complex than linear ones, often requiring cleavage of two backbone bonds to generate informative fragment ions.[18][19][20]

  • Analytical HPLC: Assess the purity of the final product.

Conclusion

The successful incorporation of Fmoc-D-Asp(OBzl)-OH into cyclic peptides is an achievable goal that unlocks access to a valuable class of constrained therapeutic candidates. Success hinges on a foundational understanding of the underlying chemistry, particularly the mechanisms of aspartimide formation. By employing strategic mitigation techniques—such as optimized deprotection conditions, the use of advanced protecting groups, or backbone-protected dipeptides—researchers can significantly minimize this problematic side reaction. The choice between on-resin and solution-phase cyclization will depend on the specific peptide sequence and available resources, with on-resin methods often providing a more direct and efficient route. The detailed protocols provided herein serve as a robust starting point for the development and synthesis of novel D-Asp-containing cyclic peptides.

References

• Vertex AI Search, based on "Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS)".[3]

• Vertex AI Search, based on "Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC".[9]

• Vertex AI Search, based on "Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis".[7]

• Vertex AI Search, based on "Three Methods for the Solution Phase Synthesis of Cyclic Peptides - PubMed".[15]

• Vertex AI Search, based on "How to prevent aspartimide formation during Microwave-assisted peptide synthesis?".[21]

• Vertex AI Search, based on "ASPARTIMIDE FORMATION - Iris Biotech GmbH".[8]

• Vertex AI Search, based on "Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer ASMS 2019 MP 583 - Shimadzu".[18]

• Vertex AI Search, based on "Three Methods for Peptide Cyclization Via Lactamization | Springer Nature Experiments".[22]

• Vertex AI Search, based on "Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - PMC".[4]

• Vertex AI Search, based on "P250-biotage-evaluation-on-resin-head-to-tail-cyclization-protocols-peptides-automated-synthesizers.pdf".[23]

• Vertex AI Search, based on "I. Formation of aminosuccinyl derivatives from aspartyl peptides: A known side reaction in unusual conditions - ResearchGate".[24]

• Vertex AI Search, based on "Three Methods for the Solution Phase Synthesis of Cyclic Peptides - ResearchGate".[25]

• Vertex AI Search, based on "Side reactions in peptide synthesis. VII. Sequence dependence in the formation of aminosuccinyl derivatives from beta-benzyl-aspartyl peptides - PubMed".[26]

• Vertex AI Search, based on "aapptec, LLC - Peptides".[10]

• Vertex AI Search, based on "Cyclic Peptide Analysis - Protein Metrics Support".[19]

• Vertex AI Search, based on "Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics".[27]

• Vertex AI Search, based on "Application Note: On-Resin Head-to-Tail Cyclization of Peptides Using Fmoc-Asp-ODmb - Benchchem".[1]

• Vertex AI Search, based on "1209 – Allyl Ester Deprotection and On-Resin Cyclization - Peptides".[14]

• Vertex AI Search, based on "Amino Acid Derivatives for Peptide Synthesis".[6]

• Vertex AI Search, based on "CHAPTER 12: Mass Spectrometric Analysis of Cyclic Peptides - Books".[28]

• Vertex AI Search, based on "Approaches for peptide and protein cyclisation - PMC".[29]

• Vertex AI Search, based on "Peptide Modifications; Cyclization; Stapled peptides; phosphorylation; | AAPPTec".[2]

• Vertex AI Search, based on "Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics".[13]

• Vertex AI Search, based on "Mass spectrometric analysis of head-to-tail connected cyclic peptides* - Frontiers Publishing Partnerships".[20]

• Vertex AI Search, based on "Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution".[30]

• Vertex AI Search, based on "Fmoc Solid Phase Peptide Synthesis - ChemPep".[5]

• Vertex AI Search, based on "Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH - Sigma-Aldrich".

• Vertex AI Search, based on "A general solid phase method for the synthesis of depsipeptides - RSC Publishing".[31]

• Vertex AI Search, based on "Application Notes and Protocols for the Synthesis of D-Amino Acid-Rich Peptides with Fmoc-D-Val-OH - Benchchem".[12]

• Vertex AI Search, based on "Sequencing Cyclic Peptides by Multistage Mass Spectrometry - PMC - NIH".[32]

• Vertex AI Search, based on "Boc Resin Cleavage Protocol - Sigma-Aldrich".

• Vertex AI Search, based on "Fmoc Resin Cleavage and Deprotection - Sigma-Aldrich".[33]

• Vertex AI Search, based on "Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis".[16]

• Vertex AI Search, based on "The Strategic Incorporation of Fmoc-D-Trp-OH in the Synthesis of Bioactive Peptides: Application Notes and Protocols - Benchchem".[17]

• Vertex AI Search, based on "Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH - Sigma-Aldrich".[11]

• Vertex AI Search, based on "Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2)".[34]

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• 4. Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]
• 7. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. media.iris-biotech.de [media.iris-biotech.de]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]
• 11. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. peptide.com [peptide.com]
• 15. Three Methods for the Solution Phase Synthesis of Cyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. renyi.hu [renyi.hu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. shimadzu.com [shimadzu.com]
• 19. support.proteinmetrics.com [support.proteinmetrics.com]
• 20. frontierspartnerships.org [frontierspartnerships.org]
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• 22. Three Methods for Peptide Cyclization Via Lactamization | Springer Nature Experiments [experiments.springernature.com]
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• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. Side reactions in peptide synthesis. VII. Sequence dependence in the formation of aminosuccinyl derivatives from beta-benzyl-aspartyl peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics [html.rhhz.net]
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Application Note: High-Fidelity Fmoc Deprotection of Fmoc-D-Asp(OBzl)-OH with Piperidine

Introduction: The Critical Role of Aspartic Acid Deprotection

In solid-phase peptide synthesis (SPPS), the precise and complete removal of the fluorenylmethyloxycarbonyl (Fmoc) protecting group is a foundational step that dictates the success of chain elongation. The D-enantiomer of aspartic acid, specifically Fmoc-D-Asp(OBzl)-OH, is a crucial building block for synthesizing peptides with modified biological activity or stability. However, its deprotection presents a significant challenge: the propensity for base-catalyzed aspartimide formation. This irreversible side reaction can lead to a cascade of impurities, including α- and β-peptide isomers and racemized products, which are often difficult or impossible to separate from the target peptide[1][2][3].

This application note provides a comprehensive technical guide to the deprotection of Fmoc-D-Asp(OBzl)-OH using piperidine. It details the underlying mechanism, provides validated protocols for both standard deprotection and reaction monitoring, and offers a robust troubleshooting guide to mitigate common side reactions, ensuring the highest possible fidelity in peptide synthesis.

The Mechanism of Fmoc Deprotection and Aspartimide Formation

The removal of the Fmoc group by piperidine proceeds via a base-catalyzed β-elimination (E1cB) mechanism[4][5][6]. The process is initiated by the abstraction of the acidic proton on the fluorenyl ring by piperidine. This is followed by elimination to release the free N-terminal amine, carbon dioxide, and a highly reactive dibenzofulvene (DBF) intermediate. Piperidine then acts as a scavenger, trapping the DBF to form a stable DBF-piperidine adduct, which drives the reaction to completion[5][7]. This adduct possesses a strong UV chromophore, a property that is exploited for real-time quantitative monitoring of the reaction[4].

Simultaneously, the basic conditions required for Fmoc removal create a risk for aspartimide formation. This intramolecular cyclization is initiated when the backbone amide nitrogen of the amino acid C-terminal to the D-Asp residue attacks the side-chain benzyl ester carbonyl[1][2]. The resulting five-membered succinimide ring (aspartimide) is a branch point for several side products. Nucleophilic attack by piperidine on the aspartimide ring can yield both α- and β-piperidide adducts (+67 Da mass shift)[8]. More problematically, the intermediate can reopen to form a β-aspartyl peptide, an isomer that is often co-elutes with the desired product[2][3]. The α-carbon of the aspartimide is also prone to epimerization under basic conditions[2].

The propensity for this side reaction is highly dependent on the sequence, with Asp-Gly, Asp-Asn, and Asp-Ser motifs being particularly susceptible due to reduced steric hindrance or side-chain catalysis[8].

Experimental Protocols

Materials and Reagents

• Fmoc-D-Asp(OBzl)-OH loaded resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade (amine-free)

• Piperidine, sequencing grade

• Dichloromethane (DCM), ACS grade

• Isopropyl alcohol (IPA), ACS grade

• Solid-phase peptide synthesis vessel (manual or automated)

• UV-Vis Spectrophotometer and quartz cuvettes (1 cm path length)

Protocol 1: Standard Fmoc Deprotection

This protocol is suitable for most sequences but may require optimization for sequences highly prone to aspartimide formation.

• Resin Swelling: Swell the Fmoc-D-Asp(OBzl)-OH-loaded resin in DMF for 30-60 minutes in the reaction vessel.

• Solvent Removal: Drain the DMF from the reaction vessel.

• First Deprotection: Add a solution of 20% (v/v) piperidine in DMF to the resin (approx. 10 mL per gram of resin). Agitate the mixture for 3 minutes at room temperature.

• Solution Removal: Drain the piperidine solution. This fraction contains the highest concentration of the DBF-piperidine adduct and is used for UV monitoring (see Protocol 3.3).

• Second Deprotection: Add a fresh solution of 20% piperidine in DMF and agitate for 10-15 minutes at room temperature[5]. For difficult or aggregation-prone sequences, this time may be extended[4].

• Solution Removal: Drain the piperidine solution.

• Washing: Wash the resin thoroughly to remove residual piperidine and the DBF-piperidine adduct. A typical wash cycle is:

  • DMF (3 times)

  • IPA (3 times)

  • DCM (3 times)

  • DMF (3 times)

• Confirmation of Deprotection (Optional): Perform a qualitative test (e.g., Kaiser test) to confirm the presence of a free primary amine. A positive result (blue beads) indicates successful deprotection[5]. The resin is now ready for the next coupling step.

Workflow for Standard Fmoc Deprotection

Caption: Standard workflow for two-step Fmoc deprotection with piperidine.

Protocol 2: Quantitative Monitoring of Fmoc Deprotection via UV-Vis Spectrophotometry

This method quantitatively assesses the completion of the deprotection step by measuring the absorbance of the DBF-piperidine adduct[4].

• Collect Filtrate: Combine the drained solutions from both deprotection steps (Protocol 3.2, steps 4 and 6) into a volumetric flask of a known volume (e.g., 25 mL).

• Dilute to Volume: Dilute the collected filtrate to the mark with DMF and mix thoroughly.

• Prepare Sample for Measurement: If the solution is highly concentrated, perform a further accurate dilution with the deprotection solution (20% piperidine in DMF) to bring the absorbance into the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Spectrophotometric Measurement:

  • Use a matched pair of 1 cm path length quartz cuvettes.

  • Blank the spectrophotometer at 301 nm using the deprotection solution (20% piperidine in DMF)[4][9].

  • Measure the absorbance of the diluted filtrate at 301 nm.

• Calculate Fmoc Loading: Use the Beer-Lambert law (A = εcl) to calculate the concentration and subsequently the total amount of Fmoc group removed.

  • Formula: mmoles Fmoc = (Absorbance × Dilution Factor × Volume of Flask (L)) / ε

  • Where:

    • A = Measured absorbance at 301 nm

    • ε (Molar extinction coefficient of DBF-piperidine adduct) ≈ 7800 M⁻¹cm⁻¹[10]

    • c = concentration (mol/L)

    • l = path length (1 cm)

• Assess Completion: Compare the calculated mmoles of Fmoc to the theoretical loading of the resin. A result of ≥99% indicates complete deprotection[11].

Troubleshooting and Mitigation of Side Reactions

Aspartimide Formation

This is the most significant side reaction when deprotecting Asp-containing peptides[1][2].

Symptom	Primary Cause	Recommended Solution & Rationale
Mass spec shows +67 Da peaks.	Nucleophilic attack of piperidine on the aspartimide intermediate.	This is a direct indicator of aspartimide formation. Implement strategies to suppress the initial cyclization[8].
HPLC shows multiple, poorly resolved peaks around the target mass.	Formation of β-aspartyl isomers and D/L epimers.	These isomers often have very similar chromatographic properties to the target peptide[2][3].
Low yield of purified peptide, especially for Asp-Gly sequences.	Significant conversion of the target peptide to various byproducts during synthesis[2].	The Asp-Gly motif is exceptionally prone to this side reaction due to the lack of steric hindrance from the glycine residue[1].

Mitigation Strategies for Aspartimide Formation:

Strategy	Protocol Adjustment	Mechanism of Action	Reference
Reduce Basicity	Add 0.1 M HOBt or Oxyma to the 20% piperidine/DMF solution.	The acidic additive buffers the solution, lowering the effective pKa and reducing the rate of backbone amide deprotonation which initiates cyclization.	[2][12][13]
Use Alternative Bases	Replace 20% piperidine with a cocktail of 2% DBU and 5% piperazine in DMF/NMP.	DBU is a strong, non-nucleophilic base that efficiently removes the Fmoc group, while piperazine acts as a DBF scavenger. The overall lower basicity and shorter reaction times reduce aspartimide formation.	[9][14][15]
Shorten Exposure Time	Reduce deprotection times (e.g., 2 x 5 minutes) and ensure efficient washing.	Minimizes the total time the peptide is exposed to basic conditions, thereby reducing the opportunity for the intramolecular cyclization to occur.	[7]
Use Sterically Hindered Protecting Groups	Synthesize the peptide using Fmoc-D-Asp(OMpe)-OH or Fmoc-D-Asp(OBno)-OH instead of Fmoc-D-Asp(OBzl)-OH.	The bulkier side-chain protecting groups physically block the backbone amide nitrogen from attacking the side-chain carbonyl, preventing the initial cyclization.	[3][13][16]

Incomplete Deprotection

Symptom	Primary Cause	Recommended Solution & Rationale
Mass spec shows deletion sequences (missing the amino acid after the Asp).	The N-terminal amine was not fully deprotected, preventing the next amino acid from coupling.	This is a direct consequence of incomplete Fmoc removal[11].
UV-Vis monitoring shows less than 99% Fmoc removal.	Insufficient deprotection time, poor solvent penetration (aggregation), or degraded piperidine.	Increase the duration of the second deprotection step, or switch to a solvent cocktail (e.g., DMF/DCM) to improve resin swelling. Always use freshly prepared deprotection solution[4][7][17].
Kaiser test is negative or weak (yellow/faint blue beads).	Absence or low concentration of free primary amines on the resin.	Repeat the deprotection cycle and re-test. If the issue persists, consider heating to disrupt aggregation, but monitor carefully to avoid increasing aspartimide formation[7].

Decision Logic for Mitigating Aspartimide Formation

Caption: Decision workflow for addressing aspartimide formation.

Conclusion

The successful deprotection of Fmoc-D-Asp(OBzl)-OH is a balance between achieving complete Fmoc removal and minimizing base-catalyzed side reactions. While a standard 20% piperidine in DMF protocol is often sufficient, a thorough understanding of the underlying mechanisms is crucial for troubleshooting and optimization. For sequences prone to aspartimide formation, strategies such as reducing basicity with acidic additives, shortening exposure times, or employing alternative bases are highly effective. For the most challenging sequences, the use of sterically hindered side-chain protecting groups provides the most robust solution. By implementing the detailed protocols and systematic troubleshooting strategies outlined in this guide, researchers can significantly improve the purity and yield of complex peptides containing D-aspartic acid.

References

• Ralhan, K., KrishnaKumar, V. G., & Gupta, S. (2016). Piperazine and DBU: A safer alternative for rapid and efficient Fmoc deprotection in Solid Phase Peptide Synthesis. RSC Advances. [Link]

• Postma, T. M., & Albericio, F. (2023). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Chemistry – A European Journal. [Link]

• Peptide Chemistry. (n.d.). Fmoc Deprotection Monitoring: UV–Vis & Color Approaches. [Link]

• Merlino, F., et al. (2015). Acid-mediated prevention of aspartimide formation in solid phase peptide synthesis. Chemical Communications. [Link]

• Biotech, A. (2023). Preventing aspartimide rearrangements during fmoc-based solid phase peptide synthesis. [Link]

• Fields, G. B. (1994). Methods for Removing the Fmoc Group. In Peptide Synthesis Protocols (pp. 17-27). Humana Press. [Link]

• Góngora-Benítez, M., et al. (2013). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Redalyc. [Link]

• Abarca-Hevia, V., et al. (2020). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules. [Link]

• B-A. Al-Faiyz, Y. (2018). Green Chemistry - In situ Fmoc removal. Green Chemistry. [Link]

• Peptide Chemistry. (n.d.). Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. [Link]

• Postma, T. M., & Albericio, F. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Wiley Online Library. [Link]

• Abarca-Hevia, V., et al. (2025). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. ResearchGate. [Link]

• Wang, P., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega. [Link]

• Kumar, A. (2018). Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Jad, Y. E., et al. (2023). Dipropylamine for 9-Fluorenylmethyloxycarbonyl (Fmoc) Deprotection with Reduced Aspartimide Formation in Solid-Phase Peptide Synthesis. ACS Omega. [Link]

Sources

• 1. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. redalyc.org [redalyc.org]
• 11. peptidechemistry.org [peptidechemistry.org]
• 12. semanticscholar.org [semanticscholar.org]
• 13. biotage.com [biotage.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. chempep.com [chempep.com]

Application Note: Activation and Coupling of Fmoc-D-Asp(OBzl)-OH using HBTU and DIC Reagents

Introduction & Rationale

The incorporation of D-amino acids, such as D-aspartic acid, into synthetic peptides is a premier strategy for conferring resistance against proteolytic degradation, thereby enhancing the in vivo stability and pharmacokinetic profile of peptide therapeutics. Fmoc-D-Asp(OBzl)-OH is a highly specialized building block used in Solid-Phase Peptide Synthesis (SPPS). It features a base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group on the

-amine and a benzyl (OBzl) ester protecting the -carboxylic acid.

Unlike the standard tert-butyl (OtBu) protecting group, the OBzl group is entirely orthogonal to standard trifluoroacetic acid (TFA) cleavage conditions. This allows chemists to synthesize peptides where the aspartic acid side-chain remains protected post-cleavage—ideal for downstream cyclization, specific orthogonal deprotection via catalytic hydrogenation, or anhydrous hydrogen fluoride (HF) cleavage.

However, the activation of aspartic acid derivatives presents a significant synthetic challenge. Aspartic acid is notoriously prone to aspartimide formation —a base-catalyzed side reaction where the backbone amide nitrogen attacks the

-carboxyl carbon, forming a 5-membered imide ring. Furthermore, excessive exposure to base during activation can lead to -carbon proton abstraction, resulting in epimerization and the loss of the critical D-chirality[1]. Therefore, selecting the appropriate activation system—comparing the uronium salt HBTU versus the carbodiimide DIC —is critical for synthesizing high-purity peptides[2].

Mechanistic Insights: HBTU vs. DIC Activation

To ensure scientific integrity and high product yield, it is essential to understand the causality behind these two distinct activation pathways.

The HBTU / DIPEA Pathway (Uronium Activation)

HBTU is a highly efficient uronium/aminium salt that rapidly converts the carboxylic acid into an active OBt (hydroxybenzotriazole) ester[3].

• The Causality: This reaction strictly requires a tertiary base, typically N,N-Diisopropylethylamine (DIPEA), to abstract the carboxylic proton and drive the formation of the active ester.

• The Risk: While coupling is extremely fast (often complete in 30 minutes), the presence of DIPEA creates a basic microenvironment. If pre-activation times exceed 5 minutes, the base can abstract the

  -proton of the D-Asp residue, leading to epimerization into the L-enantiomer[1]. Furthermore, the basic conditions exacerbate the risk of aspartimide formation.

The DIC / HOBt Pathway (Carbodiimide Activation)

DIC (N,N'-Diisopropylcarbodiimide) operates via a completely different mechanism, initially forming an highly reactive O-acylisourea intermediate.

• The Causality: To prevent the O-acylisourea from undergoing a deleterious rearrangement into an unreactive N-acylurea, an additive like HOBt (1-Hydroxybenzotriazole) is introduced. HOBt rapidly attacks the intermediate to form the same active OBt ester produced in the HBTU pathway[4].

• The Advantage: This entire activation process is base-free . By eliminating DIPEA from the coupling cocktail, the risks of base-catalyzed epimerization and aspartimide formation are drastically reduced, making DIC/HOBt the gold standard for sensitive sequences[4].

Quantitative Data Presentation

The following table summarizes the operational and chemical differences between the two activation strategies to guide experimental design.

Parameter	HBTU / DIPEA Activation	DIC / HOBt Activation
Activation Mechanism	Uronium salt activation	Carbodiimide activation
Base Requirement	Yes (Requires 2.0 eq of DIPEA per eq of AA)	No (Base-free conditions)
Coupling Kinetics	Very Fast (30–60 minutes)	Moderate (60–120 minutes)
Risk of Epimerization	Moderate to High (Base-catalyzed)	Very Low
Risk of Aspartimide	Moderate (Base-catalyzed)	Very Low
Primary Byproduct	Tetramethylurea (Soluble)	Diisopropylurea (Soluble in DMF/DCM)
Best Used For	Routine, unhindered couplings	Sensitive sequences, chiral preservation

Experimental Protocols

The following self-validating protocols are designed for a standard 0.1 mmol scale synthesis using Fmoc-Rink Amide or Wang resin.

Protocol A: HBTU/DIPEA Activation (Rapid Workflow)

Use this protocol when speed is prioritized and the specific sequence has a historically low risk of aspartimide formation.

• Resin Swelling: Swell 0.1 mmol of resin in 5 mL of DMF for 30 minutes. Drain.

• Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (5 mL) for 5 minutes. Drain and repeat for 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5 x 5 mL) to remove all traces of piperidine.

• Pre-Activation (Critical Step):

  • Dissolve 0.4 mmol (4 eq, 178.2 mg) of Fmoc-D-Asp(OBzl)-OH and 0.39 mmol (3.9 eq, 148 mg) of HBTU in 3 mL of DMF. (Note: HBTU is kept at 3.9 eq to prevent capping of the resin by unreacted uronium salt).

  • Add 0.8 mmol (8 eq, 139

    L) of DIPEA.

  • Causality Check: Allow to pre-activate for no more than 3 minutes to minimize epimerization[1].

• Coupling: Add the activated cocktail to the resin. Agitate at room temperature for 45 minutes.

• Validation: Perform a Kaiser Test. A negative result (yellow/colorless beads) indicates successful coupling. Wash with DMF (5 x 5 mL).

Protocol B: DIC/HOBt Activation (High-Fidelity Workflow)

Use this protocol to strictly preserve the D-chirality and prevent aspartimide formation.

• Resin Swelling & Deprotection: Follow Steps 1–3 from Protocol A.

• Activation Cocktail Preparation:

  • Dissolve 0.4 mmol (4 eq, 178.2 mg) of Fmoc-D-Asp(OBzl)-OH and 0.4 mmol (4 eq, 54 mg) of HOBt in 3 mL of DMF.

  • Add 0.4 mmol (4 eq, 62

    L) of DIC directly to the mixture.

• Coupling: Immediately transfer the mixture to the resin. Agitate at room temperature for 90 to 120 minutes. (Because this is a base-free reaction, longer coupling times are required, but chiral integrity is preserved).

• Validation: Perform a Kaiser Test. If negative, drain and wash with DMF (5 x 5 mL) and DCM (3 x 5 mL).

Mandatory Visualizations

Diagram 1: Mechanistic Pathways of Activation

Caption: Chemical pathways for Fmoc-D-Asp(OBzl)-OH activation comparing HBTU and DIC reagents.

Diagram 2: Experimental SPPS Workflow

Caption: Step-by-step solid-phase peptide synthesis workflow featuring self-validating Kaiser tests.

References

• Wikipedia. Peptide Synthesis. Available at: [Link]

• Duengo, S., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8017. PMC. Available at:[Link][1]

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 4. bachem.com [bachem.com]

Application Note: High-Fidelity Fragment Condensation Using Fmoc-D-Asp(Obzl)-OH

This Application Note is structured as a high-level technical guide for senior researchers. It addresses the specific challenges of using Fmoc-D-Asp(Obzl)-OH —a reagent that offers unique solubility advantages for fragment condensation but carries significant chemical risks (aspartimide formation and racemization) that must be actively managed.

Executive Summary & Strategic Rationale

In complex peptide synthesis, Fragment Condensation is the method of choice for sequences >50 residues or those prone to aggregation. While standard Fmoc SPPS utilizes tert-butyl (OtBu) side-chain protection, Fmoc-D-Asp(Obzl)-OH (Aspartic acid

-benzyl ester) is employed in specific "hybrid" strategies.

Why use Fmoc-D-Asp(Obzl)-OH?

• Solubility Modulation: Benzyl esters (Obzl) significantly alter the solubility profile of protected peptide fragments compared to OtBu, often preventing aggregation in non-polar solvents (e.g., DCM/TFE) used during condensation.

• Orthogonality: The Obzl group is stable to the dilute TFA (1%) used to cleave protected fragments from hyper-acid-labile resins (2-CTC), ensuring the side chain remains intact for solution-phase coupling.

• Final Deprotection Versatility: Unlike OtBu, Obzl can be removed via Catalytic Hydrogenolysis , enabling a "TFA-free" final deprotection for acid-sensitive sequences.

The Critical Challenge: The Aspartimide Trap The combination of Fmoc , D-Asp , and Obzl creates a "perfect storm" for Aspartimide formation . The benzyl ester is a better leaving group than t-butyl, and D-isomers are sterically prone to cyclization. Without specific mitigation, aspartimide formation can exceed 30% per cycle, leading to racemization and difficult-to-separate

-aspartyl byproducts.

Strategic Framework: The Fmoc/Bzl Hybrid Workflow

This workflow combines the ease of Fmoc assembly with the solubility benefits of Benzyl protection.

Figure 1: The Hybrid Fmoc/Bzl Fragment Condensation Workflow. Note the critical control point during SPPS to prevent aspartimide formation.

Protocol 1: Synthesis of the Protected Fragment (SPPS)

Objective: Assemble the peptide fragment on resin while retaining all side-chain protecting groups (including Obzl) and preventing aspartimide formation.

Materials

• Resin: 2-Chlorotrityl Chloride (2-CTC) Resin (High acid lability is essential).

• Amino Acid: Fmoc-D-Asp(Obzl)-OH.

• Coupling Reagents: DIC/OxymaPure (Preferred over HOBt for racemization suppression).

• Deprotection Cocktail (Optimized): 20% Piperidine in DMF + 0.1 M HOBt .

Step-by-Step Methodology

• Resin Loading:

  • Swell 2-CTC resin in DCM for 30 min.

  • Load the first amino acid (0.6 mmol/g target) with 4 eq. DIPEA in DCM. Cap unreacted chlorides with MeOH (0.8 mL/g resin).

  • Reasoning: Low loading reduces aggregation; MeOH capping prevents reaction with subsequent Fmoc amino acids.

• Coupling Fmoc-D-Asp(Obzl)-OH:

  • Activate 3 eq. Fmoc-D-Asp(Obzl)-OH with 3 eq. DIC and 3 eq. OxymaPure in DMF.[1]

  • Couple for 60 minutes.

  • Note: D-amino acids racemize faster than L-isomers. Maintain temperature at 25°C; do not heat .

• The "Aspartimide Block" (Crucial Step):

  • For every Fmoc removal step after D-Asp(Obzl) is installed:

  • Reagent: Use 20% Piperidine / DMF containing 0.1 M HOBt .

  • Alternative: Use 5% Piperazine / 0.1 M HOBt / DBU (1%) if the sequence is "Asp-Gly" or "Asp-Ser" (highest risk).

  • Mechanism:[1][2][3][4][5] HOBt acts as an acidic buffer, keeping the apparent pH lower to suppress the ionization of the amide backbone, which is the nucleophile that attacks the Obzl ester.

Protocol 2: Fragment Condensation

Objective: Couple two fully protected fragments in solution without racemizing the C-terminus of the activated fragment.

Strategic Considerations

• Solvent: Solubility is the bottleneck. A mix of TFE (Trifluoroethanol) and DCM (1:3 ratio) is often superior for protected fragments. TFE disrupts secondary structures (beta-sheets) that cause aggregation.

• Stoichiometry: 1.0 eq. Amine Fragment : 1.05 eq. Acid Fragment.[1][6]

Step-by-Step Methodology

• Fragment Cleavage (From Protocol 1):

  • Treat resin with 1% TFA / DCM (10 x 2 min). Filter into a flask containing 10% Pyridine/MeOH (to neutralize immediately).

  • Concentrate and precipitate in cold water or ether.

  • Result: Fully protected fragment with a free C-terminal carboxylic acid.

• Condensation Reaction:

  • Dissolve both fragments in minimal DMF or TFE/DCM.

  • Cool to -10°C . (Low temp is critical to prevent racemization of the activated C-terminus).

  • Add HOAt (1.1 eq) and PyBOP (1.1 eq) .

  • Add TMP (2,4,6-Trimethylpyridine) (2.0 eq) as the base.

  • Why TMP? It is a weak, sterically hindered base that minimizes proton abstraction from the alpha-carbon, significantly reducing racemization risk compared to DIPEA.

• Monitoring:

  • Monitor by HPLC (C4 column preferred for hydrophobic fragments).

  • Reaction time: 12–48 hours.

Protocol 3: Global Deprotection

Since the fragment contains Obzl , standard TFA cleavage will not remove it efficiently. You have two options:

Option A: Catalytic Hydrogenolysis (The "Mild" Route)

Best for: Sequences containing Trp, Met (if protected), or acid-sensitive modifications.

• Reagent: H2 gas (balloon) / Pd/C (10% wt).

• Solvent: MeOH, AcOH, or TFE.

• Procedure: Dissolve peptide. Add catalyst. Bubble H2 for 2-4 hours. Filter catalyst.

• Outcome: Removes Obzl, Z, and Bzl groups. Leaves OtBu intact (if present).

Option B: TFMSA / TFA (The "Strong Acid" Route)

Best for: Complex sequences where solubility in MeOH is poor.

• Reagent: 10% TFMSA (Trifluoromethanesulfonic acid) / 80% TFA / 10% Thioanisole.

• Procedure: React for 60-90 mins at 0°C.

• Outcome: Cleaves all protecting groups (Obzl, OtBu, Trt, Pbf).

Quantitative Data & Troubleshooting

Aspartimide Diagnostic Table

Observation (LC-MS)	Diagnosis	Cause	Solution
Mass -18 Da	Aspartimide	Cyclization of Asp side chain.	Use HOBt in Piperidine; Switch to Hmb backbone protection.
Mass +67 Da	Piperidide	Piperidine opening the Aspartimide ring.	Reduce deprotection time; Use Piperazine.
Mass +0 Da (Split Peak)	-Asp / D-Asp	Hydrolysis of Aspartimide (Racemization).	Fatal error. Cannot purify. Restart synthesis with Hmb protection.

Comparative Stability Data

Protecting Group	Aspartimide Risk (Asp-Gly)	Stability to 1% TFA	Removal Condition
Asp(OtBu)	Low (<5%)	Stable	95% TFA
Asp(Obzl)	High (>30%)	Stable	HF / TFMSA / H2
Asp(OMpe)	Very Low (<1%)	Stable	95% TFA

References

• Mergler, M., et al. (2003). "The aspartimide problem in Fmoc-based SPPS. Part I." Journal of Peptide Science.

• Behrendt, R., et al. (2016). "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science.

• Paradís-Bas, M., et al. (2016). "The road to the synthesis of 'difficult' peptides." Chemical Society Reviews.

• Albericio, F. (2000). "Orthogonal protecting groups for N-amino and C-carboxyl functions in solid-phase peptide synthesis." Biopolymers.[2]

• Sigma-Aldrich Technical Bulletin. "Fmoc-Asp(OBno)-OH: Solving Aspartimide Formation."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Identification of isomerization and racemization of aspartate in the Asp-Asp motifs of a therapeutic protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. renyi.hu [renyi.hu]
• 6. research-collection.ethz.ch [research-collection.ethz.ch]

Technical Notes & Optimization

Technical Support Center: Fmoc-D-Asp(OBzl)-OH Quality &amp; Synthesis

The following guide is structured as a Technical Support Center for process chemists and analytical scientists. It addresses the critical quality attributes (CQAs) and impurity profiles inherent to the synthesis and quality control of Fmoc-D-Asp(OBzl)-OH .

Ticket ID: T-ASP-001 Subject: Identification and Control of Byproducts in Fmoc-D-Asp(OBzl)-OH Manufacturing Assigned Specialist: Senior Application Scientist, Peptide Process Chemistry

Executive Summary: The "Aspartate Minefield"

Fmoc-D-Asp(OBzl)-OH (Fmoc-D-Aspartic acid

-benzyl ester) is a deceptively simple building block. Its synthesis involves a delicate balance of regioselectivity . The core challenge is distinguishing and separating the -carboxyl protection from the -carboxyl protection.

When synthesizing or analyzing this material, you are fighting thermodynamics. The direct esterification of aspartic acid favors the formation of the

-ester and the di-ester over the desired -ester due to steric and electronic factors.

Critical Quality Attributes (CQAs):

• Regiochemical Purity:

  -ester (Side-chain protected).

• Enantiomeric Purity:

  L-isomer (Critical for D-amino acid therapeutics).

• Chemical Purity: Absence of di-benzyl ester (Chain terminator).

Visualizing the Impurity Landscape

The following pathway map illustrates where each byproduct originates during the standard synthesis workflow (Acid-catalyzed esterification followed by Fmoc protection).

Figure 1: Reaction pathway showing the origin of regioisomers, diesters, and enantiomeric impurities.

Troubleshooting Modules (Q&A)

Module A: The "Ghost" Peak (Regioisomer Contamination)

User Query: "I see a shoulder peak eluting just before/after my main product in HPLC. It has the same mass (MW 445.5).[1] What is it?"

Technical Diagnosis: This is almost certainly the

-benzyl ester regioisomer (Fmoc-D-Asp-OBzl).

• Mechanism: During the initial benzylation of D-Aspartic acid, the acid catalyst protonates both carboxyl groups. While the

  -carboxyl is sterically more accessible, the -carboxyl is more acidic. Without strict kinetic control (temperature/time), you will generate significant amounts of H-Asp-OBzl ( -ester).

• Why it fails SPPS: If this impurity is present, the Fmoc group is on the amine, but the side chain is a free carboxylic acid (because the

  -position is blocked by OBzl). During peptide coupling, this free side chain will react, creating a branched peptide that is impossible to purify.

Resolution Protocol:

• Analytical Check: Use a C18 column with a shallow gradient. The

  -ester often elutes slightly later than the -ester due to intramolecular H-bonding masking the polarity of the free amine/acid in the intermediate stage, but as an Fmoc-derivative, they are very close.

• Purification: Recrystallization is often insufficient for separating regioisomers. Preparative HPLC or rigorous fractional crystallization of the intermediate (H-D-Asp(OBzl)-OH) before Fmoc protection is required.

Module B: The "Lipophilic" Peak (Diester Formation)

User Query: "I have a late-eluting impurity (RRT ~1.2-1.3) that is not removed by acid washes."

Technical Diagnosis: This is Fmoc-D-Asp(OBzl)-OBzl (The Diester).

• Origin: Over-esterification. If the reaction with benzyl alcohol runs too long or with too much heat, both carboxyls become esterified.

• Impact: This molecule acts as a chain terminator . It has no free carboxylic acid to couple to the resin or the next amino acid. It effectively lowers the active concentration of your building block.

Data Summary: HPLC Retention Profile

Component	Structure State	Relative Retention Time (RRT)*	Nature
Fmoc-D-Asp-OH	No esters	0.85	Hydrophilic (Hydrolysis product)

| Fmoc-D-Asp(OBzl)-OH |

-ester (Target) | 1.00 | Target | | Fmoc-D-Asp-OBzl | -ester | 1.02 - 1.05 | Regioisomer | | Fmoc-D-Asp(OBzl)-OBzl | Diester | 1.25 - 1.35 | Highly Hydrophobic |

*Note: RRT values are approximate for standard C18 / Water:MeCN gradients.

Module C: Enantiomeric Purity (The D vs. L Problem)

User Query: "My final peptide has activity issues. Is my D-amino acid actually D?"

Technical Diagnosis: Racemization (conversion of D to L) is a high risk during the Fmoc-protection step .

• Mechanism: If the Fmoc-protection is performed under strongly basic conditions (pH > 10) or if the intermediate ester is isolated as a salt and stored improperly, the

  -proton can be abstracted, leading to a planar enolate and subsequent racemization.

• Detection: Standard C18 HPLC cannot distinguish D and L isomers. You must use Chiral HPLC (e.g., Chiralpak IC/IA) or derivatization (Marfey’s Reagent).

Analytical Protocols

Protocol 1: Differentiating Regioisomers (Alpha vs. Beta)

To confirm if your material is the correct

-ester, use this self-validating NMR check.

1H NMR (DMSO-d6) Diagnostic Signals:

• -Ester (Target): Look for the -proton (CH) signal. In Fmoc-Asp(OBzl)-OH, the free -COOH allows the -proton to resonate at a specific shift (approx 4.4-4.6 ppm).
• -Ester (Impurity): If the -position is esterified (OBzl), the -proton shifts downfield (approx 4.7-4.9 ppm) due to the proximity of the ester group.

• Coupling Check: A COSY experiment will confirm which CH2 connects to the free acid vs. the ester.

Protocol 2: High-Sensitivity HPLC Method

Mobile Phase A: 0.1% TFA in Water Mobile Phase B: 0.1% TFA in Acetonitrile Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Time (min)	% B	Flow (mL/min)	Purpose
0.0	30	1.0	Equilibration
15.0	60	1.0	Separation of Regioisomers
20.0	95	1.0	Elution of Diesters
25.0	95	1.0	Wash
25.1	30	1.0	Re-equilibration

References & Authority

• Regioselective Synthesis: Detailed kinetics of aspartic acid benzylation demonstrate that kinetic control favors the

  -ester, while thermodynamic equilibrium favors the -ester and diester.

  • Source:

• Aspartimide Formation: While primarily a side reaction in SPPS, the stability of the Asp(OBzl) ester is critical. Pre-existing aspartimide impurities in the building block are rare but possible if the synthesis involved high heat and basic workups.

  • Source:

• Fmoc-Asp(OBzl)-OH Product Specifications: Standard industrial purity requires <0.5% D-isomer (or L-isomer depending on target) and <0.2% Diester.

  • Source:

• Chiral Analysis: Methods for detecting D-amino acid impurities using derivatization.[2]

  • Source:

Disclaimer: This guide is intended for research and development purposes. Always verify analytical results with certified reference standards.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. -HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues - PMC [pmc.ncbi.nlm.nih.gov]

impact of scavengers on Fmoc-D-Asp(obzl)-oh stability during cleavage

This technical guide addresses the stability of Fmoc-D-Asp(OBzl)-OH (Fmoc-D-Aspartic acid

-benzyl ester) during TFA cleavage. It focuses on the specific chemical behavior of the benzyl ester (OBzl) side chain in the presence of scavengers, distinguishing between the goal of retention (orthogonal protection) and the risks of side reactions (alkylation, aspartimide formation).

Technical Support Center: Fmoc-D-Asp(OBzl)-OH Stability & Cleavage

Topic: Impact of Scavengers on Fmoc-D-Asp(OBzl)-OH Stability During Cleavage Document ID: TSC-ASP-042 Last Updated: 2025-06-15

Executive Summary: The Chemical Context

In standard Fmoc solid-phase peptide synthesis (SPPS), the Asp(OBzl) side chain is typically used for orthogonal protection . Unlike the acid-labile Asp(OtBu) (tert-butyl ester), the benzyl ester (OBzl) is stable to Trifluoroacetic Acid (TFA). It is generally removed via Hydrogenolysis (

), HF, or TFMSA.

Therefore, when a user asks about the "stability" of Fmoc-D-Asp(OBzl)-OH during cleavage, the primary technical objective is usually retention of the OBzl group on the final peptide.

Core Impact of Scavengers:

• Protection against Alkylation: Scavengers are critical to prevent the electrophilic alkylation of the benzyl aromatic ring by carbocations (e.g.,

  , ) released from other residues.

• Prevention of Premature Cleavage: While standard scavengers (TIS, Water) are safe, "hard" acid promoters (like high concentrations of Thioanisole combined with TFMSA) can trigger unwanted cleavage of the OBzl ester.

• Aspartimide Neutrality: Scavengers generally do not prevent aspartimide formation, which is primarily a base-catalyzed side reaction, though they do not exacerbate it in acidic conditions.

Critical Mechanism Analysis

A. The Stability Hierarchy

The OBzl group is protonated in TFA but does not readily form a carbocation because the benzyl cation is less stable than the tert-butyl cation and the ester bond is stronger in this environment.

• TFA alone: OBzl is stable.

• TFA + Scavengers (TIS, Water, EDT): OBzl remains stable.

• TFA + Strong Acid (TFMSA/HBr): OBzl is cleaved (Boc chemistry conditions).

B. The Alkylation Threat (Why you need scavengers)

During global deprotection, acid-labile groups (Boc, tBu, Pbf, Trt) release massive amounts of reactive carbocations.

• Without Scavengers: The electron-rich aromatic ring of the OBzl group acts as a nucleophile. The

  cation attacks the benzyl ring, forming permanent alkylated adducts (+56 Da mass shifts) that are impossible to separate.

• With Scavengers: Silanes (TIS) and thiols (EDT, DTT) intercept these cations faster than the benzyl ring can, preserving the integrity of the Asp(OBzl) residue.

C. Aspartimide Formation (The Silent Killer)

While primarily induced by piperidine (synthesis), aspartimide can form during cleavage if the peptide adopts a specific conformation (e.g., Asp-Gly sequences).[1] The OBzl ester is more prone to cyclization than OtBu due to the better leaving group ability of benzyl alcohol vs. tert-butanol, though this is rate-limited in acid.

Visualizing the Reaction Pathways

The following diagram illustrates the fate of Fmoc-D-Asp(OBzl)-OH during cleavage, highlighting the protective role of scavengers.

Caption: Logical flow showing how scavengers intercept carbocations to prevent alkylation of the stable OBzl group.

Troubleshooting Guide & FAQs

Scenario 1: "I see a +56 Da impurity on my Asp(OBzl) peptide."

• Diagnosis: Friedel-Crafts Alkylation . You likely had other tBu-protected residues (Ser, Thr, Tyr, Glu, Asp) in the sequence. The released tBu cations attacked the benzyl ring of your Asp(OBzl).

• Solution: Increase the scavenger load.

  • Protocol: Use Reagent K (TFA/Phenol/Water/Thioanisole/EDT) or a high-TIS cocktail (TFA/TIS/Water 95:2.5:2.[2]5) if no Met/Cys are present.

  • Tip: EDT (Ethanedithiol) is the most effective scavenger for preventing aromatic alkylation.

Scenario 2: "My OBzl group was partially removed (Asp-OH detected)."

• Diagnosis: Acidolysis Overdrive . You may be using a "Hard Acid" cocktail or excessive temperature.

• Cause: Thioanisole, while a scavenger, can promote deprotection via a "Push-Pull" mechanism if combined with stronger acids (TFMSA, HBr) or if the reaction heats up uncontrolled.

• Solution:

  • Ensure temperature is strictly controlled (0°C start, then Room Temp).

  • Avoid TFMSA or TMSBr if retention is the goal.

  • Stick to standard TFA/TIS/Water cocktails.

Scenario 3: "I see a -18 Da mass shift (Aspartimide)."

• Diagnosis: Cyclization . The Asp(OBzl) side chain attacked the backbone amide.

• Context: This likely happened during the synthesis (piperidine exposure), not the cleavage. However, Asp(OBzl) is highly susceptible.

• Verification: Check if the impurity increases with synthesis length.

• Solution:

  • Use Hmb-protection on the backbone amide of the next amino acid (e.g., Fmoc-Gly-(Hmb)-OH).

  • Add 0.1M HOBt to the piperidine deprotection solution during synthesis to suppress base-catalyzed imide formation.

Comparative Data: Scavenger Cocktails for Asp(OBzl)

Cocktail Name	Composition	Suitability for Asp(OBzl)	Risk Profile
Standard (Reagent B)	TFA (95%), TIS (2.5%), H2O (2.5%)	High	Excellent for general use. TIS effectively protects the Benzyl ring without promoting cleavage.
Reagent K	TFA (82.5%), Phenol (5%), H2O (5%), Thioanisole (5%), EDT (2.5%)	High	Best for complex sequences (Cys, Met, Trp). Phenol and EDT strongly prevent alkylation of the OBzl ring.
"Low Odor" (Reagent L)	TFA/TIS/DTT/H2O	Moderate	Good, but DTT can sometimes reduce sensitive functionalities. Generally safe for OBzl.
High Acid (Boc Cocktail)	TFA + TFMSA or TMSBr	Critical Failure	DO NOT USE. Will cleave the OBzl ester.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214.

• Sigma-Aldrich (Merck). Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. Technical Note.

• Behrendt, R., et al. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27.

Sources

• 1. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Strategies to Improve Yield in Peptides with Fmoc-D-Asp(OBzl)-OH

Prepared by the Office of the Senior Application Scientist

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals utilizing Fmoc-D-Asp(OBzl)-OH in solid-phase peptide synthesis (SPPS). This resource provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern success. Our goal is to empower you with the expertise to anticipate, diagnose, and resolve common challenges, thereby improving the yield and purity of your target peptides.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is aspartimide formation, and why is it the primary cause of low yields when using Fmoc-D-Asp(OBzl)-OH?

A1: The Challenge of the Succinimide Ring

Aspartimide formation is arguably the most detrimental side reaction encountered during the synthesis of aspartic acid-containing peptides via Fmoc-based SPPS.[1][2][3] It is an intramolecular cyclization reaction where the backbone amide nitrogen of the amino acid following the D-Asp residue attacks the side-chain benzyl ester (-OBzl). This reaction is catalyzed by the basic conditions of the repeated piperidine treatments used for Fmoc group removal.[4]

This cyclization creates a five-membered succinimide ring, known as an aspartimide.[4][5] The formation of this intermediate is problematic for several critical reasons:

• Chain Termination: The aspartimide itself can be stable enough to halt further peptide elongation.[5]

• Formation of Difficult-to-Separate Impurities: The highly reactive aspartimide ring can be opened by nucleophiles present in the reaction, primarily piperidine from the deprotection solution or water. This ring-opening is non-regioselective and leads to a mixture of the desired α-aspartyl peptide and the isomeric β-aspartyl peptide, where the peptide chain continues from the side-chain carboxyl group.[4][6] These β-peptides are often extremely difficult, if not impossible, to separate from the target peptide by HPLC due to similar retention times.[3][6]

• Racemization: The α-carbon of the aspartimide intermediate is highly susceptible to epimerization under basic conditions.[4][5] This means that your starting D-Asp residue can be converted into a mixture of D- and L-Asp residues at both the α- and β-positions, leading to a complex mixture of diastereomeric impurities that have the same mass as the target peptide.[6]

The combination of these factors dramatically reduces the yield of the desired, chirally pure peptide and introduces significant purification challenges.

Caption: Mechanism of base-catalyzed aspartimide formation and subsequent side reactions.

Q2: My peptide contains a D-Asp-Gly sequence and the yield is terrible. Are certain sequences more prone to this side reaction?

A2: Sequence-Dependence is a Key Factor

Yes, the propensity for aspartimide formation is highly sequence-dependent.[7] The reaction is most severe when the amino acid C-terminal to the D-Asp residue has a small, non-sterically hindering side chain.

The most problematic sequences are:

• D-Asp-Gly: Glycine lacks a side chain, imposing no steric barrier to the backbone nitrogen's approach to the side-chain ester. This is the most susceptible sequence.[8]

• D-Asp-Asn: The asparagine side chain can participate in and catalyze the ring closure.[7][8]

• D-Asp-Ser: The serine hydroxyl group can also facilitate the reaction.[7][8]

• D-Asp-Arg: This sequence is also known to be susceptible.[5]

When designing your synthesis, identifying these high-risk motifs allows you to proactively implement strategies to suppress the side reaction from the outset.

Q3: How can I modify my experimental protocol to minimize aspartimide formation and improve my yield?

A3: A Multi-Strategy Approach

Minimizing aspartimide formation requires optimizing the chemical environment, particularly during the basic Fmoc-deprotection step. There is no single "magic bullet," but a combination of strategies can suppress this side reaction to negligible levels.[9]

The standard 20% piperidine in DMF is often too harsh for sensitive sequences. The goal is to reduce the basicity or the duration of exposure.

• Use a Weaker Base: Replacing piperidine with a less aggressive base can be effective. Piperizine has been shown to be effective at removing the Fmoc group while suppressing aspartimide formation.[10]

• Add an Acidic Additive: Adding a small amount of a weak acid to the piperidine solution buffers the basicity and reduces deprotonation of the backbone amide.[3][8] Adding 0.1 M HOBt (Hydroxybenzotriazole) to the piperidine deprotection solution is a common and effective strategy.[8][10]

• Reduce Exposure Time & Temperature: Use the minimum time necessary for complete Fmoc removal. For microwave-assisted synthesis, consider using lower power and temperature settings, as high temperatures can accelerate aspartimide formation.[9][11]

Reagent Cocktail	Concentration	Advantage	Disadvantage
Standard Piperidine	20% in DMF	Fast, effective Fmoc removal.	High rate of aspartimide formation.[5]
Piperidine / HOBt	20% Piperidine, 0.1M HOBt in DMF	Significantly reduces aspartimide formation.[10]	HOBt is an explosive when anhydrous.[10]
DBU / Piperidine	2% DBU, 2% Piperidine in DMF	Very fast deprotection.	Can accelerate aspartimide formation in some cases.[3][12]
Piperizine	20-50% in DMF/NMP	Weaker base, suppresses aspartimide formation.[10]	Slower Fmoc removal may be required.

The benzyl ester (-OBzl) offers moderate protection. For highly susceptible sequences, a bulkier protecting group that sterically shields the side-chain carbonyl from intramolecular attack is highly recommended.[8][10] This is one of the most effective preventative measures.

Protecting Group	Structure	Key Feature	Comment
Benzyl (Bzl)	-CH₂-Ph	Standard, moderate protection.	Prone to aspartimide formation in susceptible sequences.
tert-Butyl (tBu)	-C(CH₃)₃	Standard for modern Fmoc SPPS.	More protective than Bzl, but still insufficient for Asp-Gly.[13]
3-methyl-3-pentyl (OMpe)	-C(CH₃)(C₂H₅)₂	Bulky and flexible.	Good suppression of aspartimide formation.[6][14]
3,5-dimethyl-1,1-dioxo-tetrahydrothiopyran-4-yl (OBno)	Complex heterocyclic	Very bulky.	Excellent suppression, often reducing byproducts to undetectable levels.[3][6]

Experimental Protocol: Incorporation of a Sterically Hindered Fmoc-D-Asp Derivative

• Selection: For a high-risk sequence like D-Asp-Gly, select a derivative such as Fmoc-D-Asp(OMpe)-OH or Fmoc-D-Asp(OBno)-OH instead of Fmoc-D-Asp(OBzl)-OH.

• Coupling: Dissolve 3-5 equivalents of the selected Fmoc-D-Asp derivative and a suitable coupling agent (e.g., HATU, HBTU) in DMF.[15]

• Activation: Add 6-10 equivalents of a non-nucleophilic base like DIPEA and allow to pre-activate for 1-2 minutes.[15]

• Reaction: Add the activated amino acid solution to the deprotected resin-bound peptide and couple for 1-2 hours.

• Monitoring: Use a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction.[16]

This advanced strategy completely eliminates the possibility of cyclization by temporarily protecting the nucleophile—the backbone amide nitrogen of the C-terminal residue.[10][17] This is typically achieved by using a pre-formed dipeptide building block where the Gly (or other residue) nitrogen is protected.

• Dmb-Dipeptides: The most common method involves using a 2,4-dimethoxybenzyl (Dmb) group on the glycine nitrogen.[5][10] Building blocks like Fmoc-D-Asp(OtBu)-Dmb(Gly)-OH are commercially available and highly effective for the problematic D-Asp-Gly sequence.[4][10] The Dmb group is cleaved during the final TFA cocktail treatment.

Caption: Decision workflow for selecting a strategy to minimize aspartimide formation.

Q4: I used a bulkier protecting group like -OMpe, which solved the aspartimide issue, but now the coupling reaction is incomplete. What should I do?

A4: Overcoming Steric Hindrance

This is a common trade-off. The steric bulk that protects the side chain from intramolecular attack also hinders the approach of the incoming amine during the subsequent coupling step.[8] Fmoc-D-Asp(OMpe)-OH and similar derivatives are sterically hindered amino acids.

To ensure complete coupling, you must use more powerful activation methods and potentially longer reaction times.

• Use a Stronger Coupling Reagent: Standard reagents like DIC/HOBt may be insufficient. Uronium/aminium salt-based reagents are highly recommended for hindered couplings. HATU is widely regarded as one of the most effective choices.[15]

• Optimize Reaction Conditions:

  • Double Couple: Perform the coupling reaction twice. After the first coupling and a thorough wash, repeat the procedure with a fresh solution of activated amino acid.

  • Increase Equivalents: Use a higher excess of the protected amino acid and coupling reagents (e.g., 4-5 equivalents).

  • Extend Coupling Time: Allow the reaction to proceed for a longer duration (e.g., 2-4 hours or even overnight). Always monitor completion with a Kaiser test.[18]

  • Capping: If a small fraction of the N-terminal amines remains unreacted after a double coupling, it is crucial to "cap" them by acetylation (using acetic anhydride) to prevent the formation of deletion sequences.[16]

References

• - Chemistry & Bio-Chemistry

• - Genosphere Biotechnologies

• - SPS BLOG

• - BenchChem

• - ResearchGate

• - BenchChem

• - BenchChem

• - Radboud University

• - Iris Biotech GmbH

• - Sigma-Aldrich

• - ACS Publications

• - ACS Publications

• - ChemPep

• - National Institutes of Health

• - Merck

• - BenchChem

• - National Institutes of Health

• - ResearchGate

• - University of California, Irvine

Sources

• 1. benchchem.com [benchchem.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. biotage.com [biotage.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chem.uci.edu [chem.uci.edu]

Reference Data & Comparative Studies

Fmoc-D-Asp(OtBu)-OH vs. Fmoc-D-Asp(OBzl)-OH: Standard Efficiency vs. Orthogonal Utility

The following guide provides an in-depth technical comparison between Fmoc-D-Asp(OtBu)-OH and Fmoc-D-Asp(OBzl)-OH in Solid Phase Peptide Synthesis (SPPS).

Executive Summary

In Fmoc solid-phase peptide synthesis (SPPS), the choice between tert-butyl (OtBu) and benzyl (OBzl) side-chain protection for Aspartic Acid (and its D-isomer) is not a matter of simple preference but of strategic necessity .

• Fmoc-D-Asp(OtBu)-OH is the industry standard .[1][2] It is fully compatible with standard TFA cleavage cocktails, removing the side-chain protection simultaneously with resin cleavage.

• Fmoc-D-Asp(OBzl)-OH is a specialized orthogonal reagent . The OBzl ester is stable to TFA , meaning the side chain remains protected after the peptide is cleaved from the resin. This is critical for cyclic peptide synthesis, side-chain anchoring, or post-cleavage modifications.

Critical Warning: Neither derivative completely solves the problem of aspartimide formation in difficult sequences (e.g., -Asp-Gly-). While OtBu offers moderate steric protection, bulky derivatives like Fmoc-Asp(OMpe)-OH are required for high-risk sequences.[1][3]

Technical Comparison: The Core Differences

The following table summarizes the physicochemical and operational differences between the two derivatives.

Feature	Fmoc-D-Asp(OtBu)-OH	Fmoc-D-Asp(OBzl)-OH
Role in SPPS	Standard (Global Deprotection)	Orthogonal (Side-Chain Retention)
Side Chain Lability	Acid-Labile (95% TFA)	Acid-Stable (Stable in TFA; Cleaved by HF/TFMSA/H₂)
Cleavage Condition	Removed during resin cleavage (TFA/TIS/H₂O)	Retained during standard TFA cleavage
Aspartimide Risk	High (in prone sequences like Asp-Gly)	Very High (Less steric bulk than OtBu)
Primary Application	Linear peptides, standard libraries	Cyclic peptides (Head-to-Tail), On-resin lactamization
Solubility (DMF)	High	High
Cost	Low (Commodity Reagent)	Moderate/High (Specialty Reagent)

Mechanism of Deprotection

• OtBu (tert-Butyl): The tert-butyl cation is a stable leaving group. Upon treatment with Trifluoroacetic Acid (TFA), the ester bond cleaves via an

  -like mechanism. The resulting carbocation is scavenged by silanes (TIS/TES) to prevent re-alkylation.

• OBzl (Benzyl): The benzyl ester is significantly more stable to acid. It requires "superacid" conditions (HF, TFMSA) or catalytic hydrogenation (

  ) for removal. In standard Fmoc SPPS, treating a peptide with 95% TFA will cleave the peptide from the resin (assuming a Wang or Rink linker) but leave the Asp(OBzl) side chain intact .

Critical Challenge: Aspartimide Formation

Both derivatives are susceptible to aspartimide formation, a side reaction where the amide nitrogen of the next amino acid attacks the side-chain ester of Asp, forming a succinimide ring.[3] This leads to racemization and

-peptide mixtures.[1][3]

Comparative Risk Analysis

• OtBu: The bulky tert-butyl group provides some steric shielding, but it is insufficient for "hotspot" sequences like -Asp(OtBu)-Gly- or -Asp(OtBu)-Asn- .[3]

• OBzl: The benzyl group is planar and less sterically hindering than the tert-butyl group. Consequently, Fmoc-D-Asp(OBzl)-OH is generally MORE prone to aspartimide formation than the OtBu derivative.

Recommendation: If your primary goal is to reduce aspartimide formation in a difficult sequence, do not switch to OBzl . Instead, use:

• Fmoc-D-Asp(OMpe)-OH: (3-methylpent-3-yl ester) – Higher steric bulk.[3]

• Hmb/Dmb Backbone Protection: Physically prevents the nitrogen attack.

• Acidic Modifiers: Add 0.1M HOBt to the piperidine deprotection solution.

Strategic Workflows (Visualized)

The following diagrams illustrate the decision logic and mechanisms involved in selecting these derivatives.

Decision Logic: Which Derivative to Choose?

Figure 1: Decision tree for selecting Aspartic Acid derivatives in SPPS.

Aspartimide Mechanism (The Risk Factor)

Figure 2: Mechanism of base-catalyzed aspartimide formation. Note that OBzl leaves easily, facilitating Step 2.

Experimental Protocols

Protocol A: Standard Synthesis (Linear Peptide)

Target: Linear peptide containing D-Asp (e.g., Antimicrobial Peptide Analog). Reagent: Fmoc-D-Asp(OtBu)-OH.[4][5]

• Coupling: Activate Fmoc-D-Asp(OtBu)-OH (5 eq) using DIC/OxymaPure (5 eq) in DMF. Coupling time: 45–60 min at room temperature.

• Fmoc Removal: Treat resin with 20% Piperidine in DMF (2 x 5 min).

  • Optimization: If the sequence is Asp-Gly, add 0.1 M HOBt to the piperidine solution to suppress aspartimide formation [1].

• Cleavage: Wash resin with DCM. Treat with TFA/TIS/H₂O (95:2.5:2.5) for 2 hours.

• Result: The OtBu group is removed. The peptide is fully deprotected.[6]

Protocol B: Orthogonal Synthesis (Head-to-Tail Cyclization)

Target: Cyclic peptide requiring side-chain protection during initial cleavage. Reagent: Fmoc-D-Asp(OBzl)-OH.

• Resin Selection: Use a hyper-acid-labile resin (e.g., 2-Chlorotrityl Chloride Resin ).

• Coupling: Standard DIC/Oxyma coupling of Fmoc-D-Asp(OBzl)-OH.

• Elongation: Complete the peptide chain. Final Fmoc removal.

• Mild Cleavage: Treat resin with 1% TFA in DCM (10 x 2 min).

  • Mechanism:[6][7][8][9] This cleaves the peptide from the 2-CTC resin but leaves the OBzl side chain intact (and other acid-labile groups like Boc/tBu if present, though typically one designs the strategy so only the termini are free).

• Cyclization: Dissolve the protected peptide (with free N-term and C-term) in dilute DMF. Add PyBOP/DIPEA to cyclize Head-to-Tail.

• Final Deprotection:

  • If OBzl removal is required: Perform catalytic hydrogenation (

    , Pd/C) or strong acid treatment (TFMSA) depending on other residues.

  • Note: Often, Asp(OBzl) is used when the final product requires the benzyl ester, or if the user plans to convert the benzyl ester to a hydrazide for ligation.

References

• BenchChem. (2025).[1][3] A Comparative Guide to Aspartic Acid Protecting Groups in Fmoc Solid-Phase Peptide Synthesis. Retrieved from

• Mergler, M., et al. (2003).

• Sigma-Aldrich. (2024). Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. Retrieved from

• ResearchGate. (2023). Methods for Removing the Fmoc Group and Side Chain Considerations. Retrieved from

• PeptideChemistry.org. (2024). TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. nbinno.com [nbinno.com]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 9. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Proteomic Frontier: A Comparative Guide to the Mass Spectrometry Characterization of D-Asp(obzl)-Containing Peptides

For researchers, scientists, and drug development professionals at the vanguard of peptide therapeutics and design, the incorporation of non-canonical amino acids like D-Asp(obzl) offers a powerful tool to enhance stability, modulate conformation, and improve biological activity. However, the unique structural features of these modified residues present significant analytical challenges. This guide provides an in-depth comparison of mass spectrometry-based fragmentation techniques for the characterization of peptides containing D-aspartic acid (benzyl ester), offering experimentally-grounded insights to inform analytical strategy and ensure data integrity.

The introduction of a D-amino acid can confer resistance to enzymatic degradation, while the benzyl (Bzl) protecting group on the aspartic acid side chain is a common intermediate in solid-phase peptide synthesis (SPPS). Accurate characterization of these peptides is paramount for quality control and to understand their structure-activity relationships. The labile nature of the benzyl ester and the stereochemistry of the D-amino acid, however, can significantly influence fragmentation behavior in the gas phase, necessitating a careful selection of mass spectrometry techniques.

The Analytical Conundrum: Lability of the Benzyl Ester and Stereochemical Influences

The primary challenge in the mass spectrometric analysis of D-Asp(obzl)-containing peptides is the propensity for the benzyl group to be lost during ionization or fragmentation. This acid-labile protecting group can readily cleave, leading to a neutral loss of 90.05 Da (C7H6) or the formation of a stable tropylium cation (C7H7+) at m/z 91.05. This can complicate spectral interpretation by diminishing the abundance of sequence-informative backbone fragment ions.

Furthermore, the D-stereochemistry of the aspartic acid residue can influence the peptide's gas-phase conformation and, consequently, its fragmentation pattern, although this effect is often more subtle than the lability of the protecting group. Distinguishing D- and L-amino acid epimers by mass spectrometry is a non-trivial task that often relies on observing differences in fragment ion intensities rather than the presence of unique fragment ions.

A Head-to-Head Comparison of Fragmentation Techniques

The choice of fragmentation technique is critical for obtaining comprehensive sequence information from D-Asp(obzl)-containing peptides. Here, we compare the three most common methods: Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron Transfer Dissociation (ETD).

Fragmentation Technique	Principle	Strengths for D-Asp(obzl) Peptides	Weaknesses for D-Asp(obzl) Peptides
Collision-Induced Dissociation (CID)	Slow heating of ions through collisions with an inert gas, leading to fragmentation at the most labile bonds.	Widely available and well-characterized. Can sometimes reveal subtle differences in fragment intensities between D- and L-epimers.	Prone to facile loss of the benzyl group, which can dominate the spectrum and suppress backbone fragmentation, leading to poor sequence coverage.[1]
Higher-Energy Collisional Dissociation (HCD)	Beam-type fragmentation that imparts higher energy to the precursor ions, leading to more extensive fragmentation.	Generates a broader range of fragment ions, including those from the backbone, potentially overcoming the dominance of the benzyl group loss.[2] Can reveal differences in y-ion intensities for D-amino acid-containing peptides.[2]	The higher energy can still lead to significant loss of the benzyl group. The complexity of the spectra may require more sophisticated data analysis.
Electron Transfer Dissociation (ETD)	Fragmentation is induced by transferring an electron to the multiply charged peptide ion, causing cleavage of the N-Cα backbone bond.	Preserves labile modifications, such as the benzyl ester, on the side chains.[3][4][5] Generates c- and z-type fragment ions, providing complementary sequence information.[5] Can be more sensitive to changes in peptide conformation induced by D-amino acids.[3]	Generally more efficient for higher charge state precursors (≥3+). May produce less fragmentation for smaller, doubly charged peptides.

Experimental Workflows and Protocols

Recommended Experimental Workflow

To achieve a comprehensive characterization of D-Asp(obzl)-containing peptides, a multi-faceted approach is recommended.

Caption: Recommended workflow for MS characterization.

Detailed Experimental Protocols

1. Sample Preparation:

• Dissolve the lyophilized peptide in 0.1% formic acid in water/acetonitrile (95:5, v/v) to a final concentration of 1 mg/mL.

• Further dilute the stock solution with 0.1% formic acid in water to a working concentration of 1-10 µM for direct infusion, or 1-10 pmol for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 40% B over 30 minutes at a flow rate of 0.3 mL/min.

• Mass Spectrometry:

  • Ion Source: Electrospray ionization (ESI) in positive ion mode.

  • MS1 Scan: Acquire high-resolution full scan spectra from m/z 200 to 2000.

  • MS/MS Acquisition: Use a data-dependent acquisition method to trigger MS/MS on the most intense precursor ions.

    • CID: Normalized collision energy of 25-35%.

    • HCD: Stepped normalized collision energy (e.g., 20%, 30%, 40%).

    • ETD: Calibrated charge-dependent ETD reaction times.

3. Data Analysis:

• Manually inspect the spectra for the characteristic neutral loss of the benzyl group (-90.05 Da) and the presence of the tropylium ion (m/z 91.05).

• Use peptide sequencing software to identify backbone fragment ions (b, y, c, and z ions).

• Compare the fragmentation patterns obtained from CID, HCD, and ETD to assess sequence coverage.

• For comparative analysis of D- and L-epimers, carefully evaluate the relative intensities of key fragment ions.

Expected Fragmentation Patterns

The fragmentation of a peptide containing D-Asp(obzl) will be a competition between cleavage of the peptide backbone and the loss of the benzyl protecting group.

Caption: Competing fragmentation pathways for D-Asp(obzl) peptides.

Under CID and HCD, a significant portion of the ion current may be directed towards the neutral loss of the benzyl group and the formation of the tropylium ion.[1] This is particularly pronounced in CID. HCD, with its higher energy, may provide more backbone fragmentation alongside the side chain loss.[2] In contrast, ETD is expected to preserve the benzyl group on the side chain, leading to c- and z-ions that are indicative of the intact modified residue.[3][4][5]

Conclusion and Recommendations

The comprehensive characterization of D-Asp(obzl)-containing peptides by mass spectrometry requires a nuanced approach that acknowledges the unique chemical properties of this non-canonical amino acid.

• For routine sequence confirmation , HCD provides a good balance of backbone fragmentation and sensitivity, even in the presence of the labile benzyl group.

• When detailed characterization of the D-Asp(obzl) residue is critical, or if CID/HCD fails to provide adequate sequence coverage , ETD is the superior technique due to its ability to preserve the labile side chain modification.

• A combined approach , utilizing both a collisional-based method (CID or HCD) and ETD, will provide the most comprehensive data, yielding complementary fragment ions and the highest degree of confidence in sequence assignment.

By understanding the principles behind each fragmentation technique and designing experiments accordingly, researchers can successfully navigate the analytical challenges posed by D-Asp(obzl)-containing peptides and accelerate the development of novel peptide-based therapeutics.

References

• Chen, Y. -C., Wu, H. -Y., Lin, L. -C., Chang, C. -W., & Liao, P. -C. (2024). Characterizing the D-Amino Acid Position in Peptide Epimers by Using Higher-Energy Collisional Dissociation Tandem Mass Spectrometry: A Case Study of Liraglutide. Molecules, 29(3), 537. [Link]

• Julian, R. R., & Beauchamp, J. L. (2003). Site-Specific Radical-Directed Dissociation of Peptides: Cα− Cβ Bond Cleavage at Aspartic Acid and Glutamic Acid. Journal of the American Chemical Society, 125(19), 5824-5832. [Link]

• O'Connor, P. B., & McLafferty, F. W. (1995). Electron capture dissociation of multiply charged protein cations. A nonergodic process. Journal of the American Chemical Society, 117(49), 12226-12229. [Link]

• Savitski, M. M., Kjeldsen, F., Nielsen, M. L., & Zubarev, R. A. (2007). A comparison of collision-induced dissociation and electron-transfer dissociation of singly and doubly charged peptide ions. Journal of the American Society for Mass Spectrometry, 18(1), 133-137. [Link]

• Siuti, N., & Kelleher, N. L. (2007). Decoding protein modifications using top-down mass spectrometry. Nature methods, 4(10), 817-821. [Link]

• Sweet, D. M., & Chamot-Rooke, J. (2015). Gas-phase strategies for the differentiation of peptide and protein epimers by mass spectrometry. Mass Spectrometry Reviews, 34(3), 326-340. [Link]

• Syka, J. E., Coon, J. J., Schroeder, M. J., Shabanowitz, J., & Hunt, D. F. (2004). Peptide and protein sequence analysis by electron transfer dissociation mass spectrometry. Proceedings of the National Academy of Sciences, 101(26), 9528-9533. [Link]

• Tsybin, Y. O., He, H., & Hakansson, K. (2005). Electron capture dissociation of peptides with a C-terminal amide. Journal of the American Society for Mass Spectrometry, 16(7), 1141-1148. [Link]

• Zubarev, R. A., Kelleher, N. L., & McLafferty, F. W. (1998). Electron capture dissociation of multiply charged protein cations. A nonergodic process. Journal of the American Chemical Society, 120(13), 3265-3266. [Link]

• Zubarev, R. A., Horn, D. M., Fridriksson, E. K., Kelleher, N. L., Kruger, N. A., Lewis, M. A., & McLafferty, F. W. (2000). Electron capture dissociation for structural characterization of multiply charged protein cations. Analytical chemistry, 72(3), 563-573. [Link]

Sources

• 1. Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterizing the D-Amino Acid Position in Peptide Epimers by Using Higher-Energy Collisional Dissociation Tandem Mass Spectrometry: A Case Study of Liraglutide [mdpi.com]
• 3. D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ETD Outperforms CID and HCD in the Analysis of the Ubiquitylated Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. De Novo Peptide Sequencing: Techniques, Principles, and Applications - Creative Proteomics [creative-proteomics.com]